Methyl 2-bromo-5-methylpyridine-4-carboxylate

• CAS: 1227575-00-9

Core Science & Biosynthesis

An In-depth Technical Guide to the Physicochemical Properties of Methyl 2-bromo-5-methylpyridine-4-carboxylate

For inquiries regarding this document, please contact: Senior Application Scientist, Chemical Research Division.

Introduction

Methyl 2-bromo-5-methylpyridine-4-carboxylate is a substituted pyridine derivative of significant interest to researchers and scientists in the fields of medicinal chemistry and drug development. As a halogenated pyridine, it serves as a versatile building block in the synthesis of more complex molecules, leveraging the reactivity of the bromine substituent and the electronic properties of the pyridine ring. This guide provides a comprehensive overview of its known and predicted physical and chemical properties, offering a foundational understanding for its application in laboratory and research settings. Given the limited availability of experimentally derived data in peer-reviewed literature, this document combines reported information with predicted values and established analytical protocols to offer a thorough characterization.

Chemical Identity and Molecular Structure

The fundamental identity of any chemical compound lies in its molecular structure. Methyl 2-bromo-5-methylpyridine-4-carboxylate is defined by a pyridine ring substituted with a bromine atom at the 2-position, a methyl group at the 5-position, and a methyl carboxylate group at the 4-position.

Identifier	Value
IUPAC Name	Methyl 2-bromo-5-methylpyridine-4-carboxylate
CAS Number	1227575-00-9
Molecular Formula	C₈H₈BrNO₂
Molecular Weight	230.06 g/mol
Canonical SMILES	COC(=O)C1=CN=C(Br)C=C1C

Physicochemical Properties

A comprehensive understanding of the physical properties of a compound is paramount for its effective use in synthesis and analysis. The following table summarizes the available and predicted data for Methyl 2-bromo-5-methylpyridine-4-carboxylate.

Property	Value	Source
Appearance	White to off-white solid (predicted)	General observation for similar compounds
Melting Point	Not available	-
Boiling Point	283.0 ± 35.0 °C (predicted)	[1][2]
Density	1.503 ± 0.06 g/cm³ (predicted)	[1][2]
Solubility	Expected to be soluble in common organic solvents such as dichloromethane, ethyl acetate, and methanol. Poorly soluble in water.	Based on structural analogy

Note on Data: It is crucial to note that the boiling point and density are predicted values derived from computational models. Experimental verification of these properties is highly recommended.

Spectroscopic Characterization

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is a powerful tool for elucidating the carbon-hydrogen framework of a molecule.

• ¹H NMR: The proton NMR spectrum is expected to show distinct signals for the aromatic protons on the pyridine ring, the methyl group protons, and the methyl ester protons. The chemical shifts and coupling constants will be influenced by the positions of the substituents.

• ¹³C NMR: The carbon NMR spectrum will provide information on the number and chemical environment of the carbon atoms in the molecule, including the carbonyl carbon of the ester group.

Experimental Protocol for NMR Spectroscopy:

• Sample Preparation: Dissolve approximately 5-10 mg of the compound in a suitable deuterated solvent (e.g., CDCl₃, DMSO-d₆).

• Data Acquisition: Acquire ¹H and ¹³C NMR spectra on a standard NMR spectrometer (e.g., 400 MHz).

• Data Analysis: Process the spectra to determine chemical shifts (ppm), integration, and coupling constants (Hz).

Infrared (IR) Spectroscopy

IR spectroscopy is used to identify the functional groups present in a molecule. The IR spectrum of Methyl 2-bromo-5-methylpyridine-4-carboxylate is expected to exhibit characteristic absorption bands for the C=O bond of the ester, C-Br bond, and the aromatic C-N and C-C bonds of the pyridine ring.

Experimental Protocol for IR Spectroscopy (ATR):

• Sample Preparation: Place a small amount of the solid sample directly on the ATR crystal.

• Data Acquisition: Record the spectrum, typically in the range of 4000-400 cm⁻¹.

• Data Analysis: Identify the characteristic absorption peaks and assign them to the corresponding functional groups.

Mass Spectrometry (MS)

Mass spectrometry provides information about the molecular weight and fragmentation pattern of a compound, which aids in its identification.

Experimental Protocol for Mass Spectrometry (ESI):

• Sample Preparation: Prepare a dilute solution of the compound in a suitable solvent (e.g., methanol, acetonitrile).

• Data Acquisition: Infuse the sample into an electrospray ionization (ESI) mass spectrometer.

• Data Analysis: Determine the mass-to-charge ratio (m/z) of the molecular ion and analyze the fragmentation pattern.

Chemical Reactivity and Stability

The chemical reactivity of Methyl 2-bromo-5-methylpyridine-4-carboxylate is primarily dictated by the bromine substituent and the ester functional group. The bromine atom can participate in various cross-coupling reactions (e.g., Suzuki, Heck, Sonogashira), making this compound a valuable precursor for the synthesis of more complex molecules. The ester group can be hydrolyzed to the corresponding carboxylic acid or converted to other functional groups.

The compound should be stored in a cool, dry, and well-ventilated area, away from strong oxidizing agents.

Safety and Handling

While a specific safety data sheet (SDS) for Methyl 2-bromo-5-methylpyridine-4-carboxylate is not widely available, general precautions for handling halogenated organic compounds should be followed.

• Personal Protective Equipment (PPE): Wear appropriate protective clothing, including gloves and safety glasses.

• Handling: Handle in a well-ventilated area, preferably in a fume hood, to avoid inhalation of dust or vapors. Avoid contact with skin and eyes.

• Storage: Store in a tightly sealed container in a cool, dry place.

The following diagram illustrates the general safety precautions to be taken when handling this and similar chemical compounds.

Caption: Recommended safety precautions for handling Methyl 2-bromo-5-methylpyridine-4-carboxylate.

Conclusion

Methyl 2-bromo-5-methylpyridine-4-carboxylate is a chemical compound with significant potential in synthetic chemistry. This guide has provided a summary of its known and predicted physical properties, along with standardized protocols for its characterization. As with any chemical, proper safety precautions are essential. Further experimental investigation is encouraged to fully elucidate the properties of this compound and expand its applications in scientific research.

References

• Molbase. METHYL 2-BROMO-5-METHYLPYRIDINE-4-CARBOXYLATE. Available at: [Link]

Sources

• 1. 1227575-00-9 | CAS DataBase [chemicalbook.com]
• 2. METHYL 2-BROMO-5-METHYLPYRIDINE-4-CARBOXYLATE CAS#: 1227575-00-9 [chemicalbook.com]

A Comprehensive Technical Guide to the Solubility of Methyl 2-bromo-5-methylpyridine-4-carboxylate

For Researchers, Scientists, and Drug Development Professionals

Foreword: Understanding the Critical Role of Solubility in Research and Development

In the landscape of pharmaceutical and chemical research, the solubility of a compound is a cornerstone physical property that dictates its behavior from synthesis and purification to formulation and bioavailability. For a key intermediate like Methyl 2-bromo-5-methylpyridine-4-carboxylate, a thorough understanding of its solubility characteristics is not merely academic; it is a critical determinant for its successful application in drug discovery and development. This guide, compiled by a Senior Application Scientist, offers an in-depth exploration of the solubility profile of this compound, providing both theoretical insights and practical, field-tested methodologies for its assessment. Our approach is grounded in scientific integrity, ensuring that the information presented is not only accurate but also actionable for the practicing scientist.

Physicochemical Profile of Methyl 2-bromo-5-methylpyridine-4-carboxylate

Methyl 2-bromo-5-methylpyridine-4-carboxylate is a substituted pyridine derivative with the molecular formula C₈H₈BrNO₂ and a molecular weight of approximately 230.06 g/mol . Its structure, featuring a pyridine ring, a bromine atom, a methyl group, and a methyl ester, imparts a moderate polarity to the molecule. This structural composition is the primary determinant of its solubility in various solvents.

Predicted Physicochemical Properties:

Property	Predicted Value	Source
Molecular Weight	230.06 g/mol
Boiling Point	283.0±35.0 °C (Predicted)
pKa	-1.05±0.18 (Predicted)

Inferred Solubility Characteristics

Table 1: Inferred Qualitative Solubility of Methyl 2-bromo-5-methylpyridine-4-carboxylate

Solvent Class	Solvent Examples	Inferred Solubility	Rationale and Insights
Halogenated Solvents	Dichloromethane, Chloroform	High	Patent literature on related pyridine carboxylates frequently employs these solvents for extraction and purification, suggesting strong solute-solvent interactions.[1][2]
Esters	Ethyl Acetate	High	Commonly used as a solvent for extraction and as a component of the mobile phase in column chromatography for this class of compounds, indicating good solubility.[1][3]
Polar Aprotic Solvents	Acetonitrile, Tetrahydrofuran (THF)	Moderate to High	These solvents are often used in reactions involving pyridine derivatives. Acetonitrile has been noted for washing impurities from similar compounds, implying the target compound has at least moderate solubility.[3]
Alcohols	Methanol, Ethanol	Moderate	The polar nature of alcohols should allow for some degree of interaction with the ester and pyridine functionalities. Ethanol, in particular, is mentioned in purification procedures for related compounds.[4]
Non-polar Solvents	Hexane, Toluene	Low	These solvents are unlikely to effectively solvate the polar regions of the molecule. Hexane is often used as an anti-solvent or in combination with a more polar solvent in chromatography.[3]
Aqueous Solvents	Water	Very Low	The predominantly organic structure and the presence of the bromine and methyl groups suggest poor solubility in water. Water is typically used for washing during workup to remove inorganic impurities.[1]

Experimental Determination of Solubility: A Validated Protocol

To move beyond inference and obtain quantitative solubility data, a systematic experimental approach is necessary. The "gold standard" for determining equilibrium solubility is the shake-flask method .[5] This method is reliable and widely accepted for its accuracy.

The Shake-Flask Method: A Step-by-Step Guide

This protocol outlines the determination of the equilibrium solubility of Methyl 2-bromo-5-methylpyridine-4-carboxylate in a given solvent at a specific temperature.

Materials:

• Methyl 2-bromo-5-methylpyridine-4-carboxylate (solid)

• Selected solvents of high purity

• Scintillation vials or flasks with screw caps

• Orbital shaker or rotator in a temperature-controlled environment

• Syringe filters (e.g., 0.22 µm PTFE)

• Analytical balance

• High-Performance Liquid Chromatography (HPLC) system with a suitable detector (e.g., UV-Vis) or another validated analytical instrument.

Protocol:

• Preparation: Add an excess amount of solid Methyl 2-bromo-5-methylpyridine-4-carboxylate to a series of vials, each containing a known volume of the selected solvent. The presence of undissolved solid is crucial to ensure saturation.

• Equilibration: Seal the vials and place them on an orbital shaker in a temperature-controlled environment (e.g., 25 °C). Agitate the samples for a sufficient period (typically 24-72 hours) to ensure that equilibrium is reached.

• Phase Separation: After equilibration, allow the vials to stand undisturbed to let the excess solid settle. Carefully withdraw a sample of the supernatant using a syringe and immediately filter it through a syringe filter to remove any undissolved particles.

• Quantification: Accurately dilute the filtered saturated solution with a suitable solvent. Analyze the concentration of Methyl 2-bromo-5-methylpyridine-4-carboxylate in the diluted sample using a pre-validated analytical method, such as HPLC.

• Calculation: Calculate the solubility of the compound in the solvent (e.g., in mg/mL or mol/L) based on the measured concentration and the dilution factor.

Workflow for Solubility Determination

Caption: Experimental workflow for the shake-flask solubility determination method.

Analytical Methodologies for Quantification

Accurate quantification of the dissolved solute is paramount for reliable solubility data. For a compound like Methyl 2-bromo-5-methylpyridine-4-carboxylate, several analytical techniques are suitable.

• High-Performance Liquid Chromatography (HPLC): This is the most common and reliable method. A reverse-phase C18 column with a mobile phase consisting of a mixture of acetonitrile and water (with or without a modifier like formic acid) is a good starting point for method development. Detection is typically performed using a UV-Vis detector at a wavelength where the compound exhibits maximum absorbance.[6][7]

• Gas Chromatography (GC): Given the predicted boiling point, GC could also be a viable method, likely coupled with a Flame Ionization Detector (FID) or a Mass Spectrometer (MS) for detection.

• UV-Vis Spectroscopy: If the compound has a distinct chromophore and the solvent does not interfere, direct UV-Vis spectroscopy can be a rapid method for concentration determination, provided a proper calibration curve is established.

Safety and Handling Considerations

As with any chemical substance, proper safety precautions must be observed when handling Methyl 2-bromo-5-methylpyridine-4-carboxylate.

• Personal Protective Equipment (PPE): Always wear appropriate PPE, including safety goggles, gloves, and a lab coat.

• Ventilation: Handle the compound in a well-ventilated area or a fume hood to avoid inhalation of any dust or vapors.

• Hazard Information: Based on safety data for similar compounds, it may cause skin, eye, and respiratory irritation. It may also be harmful if swallowed or in contact with skin.[8][9]

Conclusion: A Practical Framework for Solubility Assessment

While quantitative solubility data for Methyl 2-bromo-5-methylpyridine-4-carboxylate is not explicitly published, a combination of structural analysis and information from related synthetic procedures provides a strong qualitative understanding of its solubility profile. The compound is expected to be highly soluble in halogenated solvents and esters, moderately soluble in polar aprotic solvents and alcohols, and poorly soluble in non-polar and aqueous solvents. For precise, quantitative data, the shake-flask method remains the most robust approach. The protocols and insights provided in this guide offer a comprehensive framework for researchers to confidently assess and utilize the solubility characteristics of this important chemical intermediate in their research and development endeavors.

References

Sources

• 1. CN102321016A - Synthesis method of 5-bromo-2-methyl 4-hydroxypyridinecarboxylate - Google Patents [patents.google.com]
• 2. CN102321016B - Synthesis method of 5-bromo-2-methyl hydroxypyridinecarboxylate - Google Patents [patents.google.com]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. 5-Bromo-2-methyl-4-pyrimidinecarboxylic acid synthesis - chemicalbook [chemicalbook.com]
• 5. CN113683571A - Preparation method of 2-methyl-5-bromopyrimidine - Google Patents [patents.google.com]
• 6. pdf.benchchem.com [pdf.benchchem.com]
• 7. nbinno.com [nbinno.com]
• 8. patents.justia.com [patents.justia.com]
• 9. Ethyl 4-hydroxy­methyl-2-methyl­pyridine-5-carboxyl­ate - PMC [pmc.ncbi.nlm.nih.gov]

Protocols & Analytical Methods

Analytical methods for the characterization of Methyl 2-bromo-5-methylpyridine-4-carboxylate.

An Application Note for the Comprehensive Analytical Characterization of Methyl 2-bromo-5-methylpyridine-4-carboxylate

Authored by: Senior Application Scientist

Introduction

Methyl 2-bromo-5-methylpyridine-4-carboxylate is a substituted pyridine derivative that serves as a crucial building block in the synthesis of complex organic molecules, particularly within the pharmaceutical and agrochemical industries. The precise arrangement of its functional groups—a bromine atom, a methyl group, and a methyl ester on the pyridine core—offers versatile handles for further chemical modification. Given its role as a key intermediate, the unambiguous confirmation of its structure and the rigorous assessment of its purity are paramount. A failure to do so can have profound consequences on the yield, purity, and safety profile of the final active ingredient.

This guide provides a multi-technique analytical workflow designed for researchers, quality control analysts, and process chemists. It moves beyond a simple listing of methods to explain the causality behind procedural choices, ensuring that each analytical step contributes to a holistic and validated understanding of the material. The protocols described herein are designed to be self-validating, integrating spectroscopic and chromatographic data to build a comprehensive characterization dossier.

Structural Elucidation via Spectroscopic Methods

The foundational step in characterizing a newly synthesized or sourced batch of Methyl 2-bromo-5-methylpyridine-4-carboxylate is the confirmation of its covalent structure. This is achieved primarily through Nuclear Magnetic Resonance (NMR) spectroscopy and Mass Spectrometry (MS), with Infrared (IR) spectroscopy providing complementary functional group information.

Nuclear Magnetic Resonance (NMR) Spectroscopy: The Definitive Structural Map

NMR spectroscopy is the most powerful technique for the definitive structural elucidation of organic molecules, providing detailed information about the chemical environment of each proton and carbon atom.[1] For a molecule like Methyl 2-bromo-5-methylpyridine-4-carboxylate, ¹H and ¹³C NMR are essential, while 2D NMR techniques can resolve any ambiguities.[2]

A standard 400 MHz (or higher) spectrometer is chosen to ensure adequate signal dispersion, which is critical for resolving the distinct protons on the pyridine ring. Deuterated chloroform (CDCl₃) is a common and effective solvent for this class of compound. Tetramethylsilane (TMS) is used as an internal standard for universally referencing chemical shifts.

• Sample Preparation: Accurately weigh 5-10 mg of the sample and dissolve it in approximately 0.7 mL of CDCl₃ containing 0.03% TMS in a clean, dry NMR tube.

• Instrument Setup: Acquire spectra on a 400 MHz NMR spectrometer.

• ¹H NMR Acquisition:

  • Pulse Program: Standard single pulse (zg30).

  • Spectral Width: -2 to 12 ppm.

  • Number of Scans: 16-32, to achieve a good signal-to-noise ratio.

  • Relaxation Delay (d1): 2 seconds.

• ¹³C NMR Acquisition:

  • Pulse Program: Proton-decoupled pulse program (zgpg30).

  • Spectral Width: -10 to 220 ppm.

  • Number of Scans: 1024-2048, due to the lower natural abundance of ¹³C.

  • Relaxation Delay (d1): 2 seconds.

• Data Processing: Apply Fourier transformation, phase correction, and baseline correction to the acquired Free Induction Decays (FIDs). Calibrate the ¹H spectrum to the TMS peak at 0.00 ppm and the ¹³C spectrum to the CDCl₃ solvent peak at 77.16 ppm.

The following table summarizes the predicted chemical shifts (δ) based on known data for structurally similar pyridine derivatives.[3][4][5]

Assignment	¹H NMR (ppm)	¹³C NMR (ppm)	Rationale / Notes
Pyridine-H (C3-H)	~8.4-8.6 (s)	~150-152	Singlet, downfield due to deshielding from adjacent nitrogen and ester.
Pyridine-H (C6-H)	~8.2-8.4 (s)	~148-150	Singlet, downfield due to deshielding from nitrogen.
-OCH₃ (Ester)	~3.9-4.0 (s)	~52-54	Characteristic singlet integrating to 3 protons.
-CH₃ (Pyridine)	~2.4-2.6 (s)	~18-20	Singlet integrating to 3 protons in the typical methyl-on-aromatic-ring region.
C=O (Ester)	-	~164-166	Quaternary carbon, characteristic chemical shift for a carboxylate ester.[5]
C-Br (C2)	-	~142-144	Quaternary carbon, deshielded by bromine and adjacent to nitrogen.
C-COOCH₃ (C4)	-	~138-140	Quaternary carbon attached to the ester group.
C-CH₃ (C5)	-	~135-137	Quaternary carbon attached to the methyl group.

Mass Spectrometry (MS): Molecular Weight and Isotopic Confirmation

Mass spectrometry provides the molecular weight of the compound, which is a critical piece of evidence for confirming its identity.[2] For brominated compounds, MS is particularly powerful due to the characteristic isotopic signature of bromine (⁷⁹Br and ⁸¹Br), which exists in an approximate 1:1 natural abundance.[1]

Electrospray Ionization (ESI) is a soft ionization technique well-suited for polar, functionalized molecules like pyridine carboxylates, often yielding a prominent protonated molecular ion ([M+H]⁺).[6][7] This minimizes fragmentation and simplifies spectral interpretation.

• Sample Preparation: Prepare a dilute solution of the sample (~10-50 µg/mL) in a 50:50 mixture of acetonitrile and water.

• Instrumentation: Use a Liquid Chromatography system coupled to a Mass Spectrometer with an ESI source.

• LC Method (for sample introduction):

  • Column: C18 reverse-phase, 50 mm x 2.1 mm, 3.5 µm.

  • Mobile Phase: Isocratic flow of 50% Acetonitrile / 50% Water with 0.1% Formic Acid.

  • Flow Rate: 0.3 mL/min.

  • Injection Volume: 5 µL.

• MS Acquisition:

  • Ionization Mode: Positive ESI.

  • Scan Range: m/z 100-400.

  • Capillary Voltage: 3.5 kV.

  • Source Temperature: 120 °C.

• Molecular Formula: C₈H₈BrNO₂

• Molecular Weight: 230.06 g/mol

• Expected Ions: The mass spectrum should exhibit a pair of peaks corresponding to the protonated molecule [M+H]⁺.

  • m/z ~230.0: Corresponding to the molecule containing the ⁷⁹Br isotope.

  • m/z ~232.0: Corresponding to the molecule containing the ⁸¹Br isotope.

  • These two peaks should be of nearly equal intensity (~1:1 ratio), which is a definitive indicator of the presence of a single bromine atom.

Fourier-Transform Infrared (FTIR) Spectroscopy: Functional Group Fingerprinting

FTIR spectroscopy is a rapid and reliable method for identifying the functional groups present in a molecule.[8][9] It works by measuring the absorption of infrared radiation by the sample, which excites molecular vibrations at specific frequencies.

• Sample Preparation: Place a small amount of the solid sample directly onto the ATR crystal. No further preparation is needed.

• Instrument Setup: Use an FTIR spectrometer equipped with an ATR accessory.

• Acquisition:

  • Scan Range: 4000-500 cm⁻¹.

  • Resolution: 4 cm⁻¹.

  • Number of Scans: 16-32.

• Data Processing: Perform a background scan of the empty ATR crystal first. Then, collect the sample spectrum. The instrument software will automatically generate the transmittance or absorbance spectrum.

Wavenumber (cm⁻¹)	Vibration Type	Functional Group
~3100-3000	C-H Stretch	Aromatic (Pyridine Ring)
~3000-2850	C-H Stretch	Aliphatic (-CH₃, -OCH₃)
~1720-1740	C=O Stretch	Ester Carbonyl[3][10]
~1600-1550	C=C and C=N Stretch	Pyridine Ring Skeletal Vibrations[11]
~1300-1200	C-O Stretch	Ester
~700-550	C-Br Stretch	Bromo-substituent

The most diagnostic peak is the strong absorbance from the ester carbonyl (C=O) stretch, expected around 1735 cm⁻¹.[3]

Purity Assessment via Chromatographic Methods

Once the structure is confirmed, the critical next step is to determine the purity of the material. Chromatographic techniques are essential for separating the main component from any process-related impurities or degradation products.[1]

High-Performance Liquid Chromatography (HPLC): The Gold Standard for Purity

HPLC is the primary method for quantifying the purity of non-volatile compounds like Methyl 2-bromo-5-methylpyridine-4-carboxylate.[1][12] A reverse-phase method is typically employed, separating compounds based on their hydrophobicity.

Caption: Workflow for HPLC purity analysis.

• Instrumentation: HPLC system with a UV detector, autosampler, and column oven.

• Chromatographic Conditions:

  • Column: C18 reverse-phase column (e.g., 150 mm x 4.6 mm, 5 µm particle size).[13]

  • Mobile Phase A: 0.1% Formic Acid in Water.

  • Mobile Phase B: 0.1% Formic Acid in Acetonitrile.[13]

  • Gradient Program:

    • 0-2 min: 20% B

    • 2-15 min: 20% to 80% B

    • 15-18 min: 80% B

    • 18-19 min: 80% to 20% B

    • 19-25 min: 20% B (re-equilibration)

  • Flow Rate: 1.0 mL/min.

  • Column Temperature: 35 °C.

  • Detection Wavelength: 254 nm.

  • Injection Volume: 10 µL.

• Sample Preparation: Accurately weigh and dissolve the sample in a 50:50 mixture of acetonitrile and water to a final concentration of ~1.0 mg/mL. Filter through a 0.45 µm syringe filter before injection.

• Data Analysis: Determine purity using the area percent method. The purity is calculated as (Area of the main peak / Total area of all peaks) x 100.

Gas Chromatography (GC-MS): Assessing Volatile Impurities

GC is an excellent complementary technique for detecting and identifying volatile or semi-volatile impurities that may not be observed by HPLC.[12][14] Coupling GC with a Mass Spectrometer (GC-MS) allows for the identification of these separated impurities. This method is contingent on the thermal stability of the analyte.

• Instrumentation: GC system with a mass selective detector (MSD).

• Chromatographic Conditions:

  • Column: DB-5ms or similar non-polar capillary column (30 m x 0.25 mm, 0.25 µm film thickness).

  • Carrier Gas: Helium at a constant flow of 1.2 mL/min.

  • Injector Temperature: 260 °C.

  • Oven Temperature Program:

    • Initial Temp: 80 °C, hold for 2 min.

    • Ramp: 15 °C/min to 280 °C.

    • Final Hold: 5 min at 280 °C.[13]

  • Injection Mode: Split (50:1 ratio).

• MSD Conditions:

  • Ionization Mode: Electron Ionization (EI) at 70 eV.

  • Source Temperature: 230 °C.

  • Scan Range: m/z 40-500.

• Sample Preparation: Dissolve the sample in a volatile solvent like ethyl acetate or dichloromethane to a concentration of ~1 mg/mL.

Integrated Analytical Workflow

A robust characterization relies on the logical integration of multiple analytical techniques. Each method provides a piece of the puzzle, and together they create a high-confidence profile of the material.

Caption: Integrated workflow for complete material characterization.

This workflow ensures that the material's identity is first unequivocally confirmed through spectroscopy before quantitative purity assessments are performed. The combined data from these orthogonal techniques provides a comprehensive and trustworthy characterization, qualifying the material for its intended use in research and development.

References

• Adsorption/desorption of substituted pyridines as probe molecules for surface acidities studied by Fourier transform infrared spectroscopy - SPIE Digital Library.
• A Comparative Guide to Analytical Methods for Quantifying Pyridine-2-carboxylic Anhydride - Benchchem.
• Adsorption/desorption of substituted pyridines as probe molecules for surface acidities studied by Fourier transform infrared spectroscopy - Journal of Nanophotonics - SPIE Digital Library.
• Correlations of the Infrared Spectra of Some Pyridines | The Journal of Physical Chemistry.
• Infrared Absorption Spectra of Quaternary Salts of Pyridine.
• Pyridine FTIR Spectroscopy - CET Scientific Services Pte Ltd.
• CN102321016A - Synthesis method of 5-bromo-2-methyl 4-hydroxypyridinecarboxylate - Google Patents.
• HPLC Methods for analysis of Pyridine - HELIX Chromatography.
• ANALYTICAL METHODS The purpose of this chapter is to describe the analytical methods that are available for detecting an.
• Supporting Information - The Royal Society of Chemistry.
• Synthesis of pyridine-carboxylate derivatives of hydroxysteroids for liquid chromatography-electrospray ionization-mass spectrometry - PubMed.
• Validating the Structure of Synthesized 2-Amino- 5-bromo-4-methylpyridine: A Comparative Guide Using 2D NMR and Other Analytical Techniques - Benchchem.
• Synthesis of pyridine-carboxylate derivatives of hydroxysteroids for liquid chromatography-electrospray ionization-mass spectrometry | Request PDF - ResearchGate.
• A Comparative Guide to the Analytical Characterization of 2-Amino-5-bromo-4-methylpyridine - Benchchem.
• A Comparative Guide to the Validation of Analytical Methods for 4-Bromo-2-methylpyridine - Benchchem.
• Methyl 2-bromo-5-methylpyridine-4-carboxylate - CAS:1227575-00-9 - Sunway Pharm Ltd.
• CN102321016B - Synthesis method of 5-bromo-2-methyl hydroxypyridinecarboxylate - Google Patents.
• Review of 13carbon nuclear magnetic resonance characterizations of dimethyltin carboxylates - PMC - NIH.

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• 4. rsc.org [rsc.org]
• 5. Review of 13carbon nuclear magnetic resonance characterizations of dimethyltin carboxylates - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Synthesis of pyridine-carboxylate derivatives of hydroxysteroids for liquid chromatography-electrospray ionization-mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
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Palladium-catalyzed amination reactions with Methyl 2-bromo-5-methylpyridine-4-carboxylate.

An in-depth guide to the Palladium-Catalyzed Amination of Methyl 2-bromo-5-methylpyridine-4-carboxylate, a crucial transformation for the synthesis of novel chemical entities in drug discovery and development.

Introduction: The Strategic Importance of Substituted Aminopyridines

The 2-aminopyridine scaffold is a privileged structure in medicinal chemistry, forming the core of numerous approved drugs and clinical candidates targeting a wide range of diseases. The ability to forge carbon-nitrogen (C-N) bonds to heteroaromatic systems with precision and efficiency is therefore of paramount importance. The Buchwald-Hartwig amination, a palladium-catalyzed cross-coupling reaction, stands as one of the most powerful and versatile methods for this purpose.[1][2] It has revolutionized the synthesis of arylamines, offering a broad substrate scope and functional group tolerance that surpasses traditional methods.[3]

This guide focuses on a specific, high-value substrate: Methyl 2-bromo-5-methylpyridine-4-carboxylate . This molecule incorporates several key features: a reactive C-Br bond at the 2-position, an electron-donating methyl group, and an electron-withdrawing methyl ester. The strategic placement of these functionalities makes it an ideal building block for creating complex molecular architectures. However, the presence of the pyridine nitrogen atom presents a distinct challenge, as it can coordinate to the palladium catalyst and inhibit its activity.[4][5]

This document provides a comprehensive overview of the reaction, from its mechanistic underpinnings to detailed, field-tested protocols and troubleshooting strategies, designed for researchers, scientists, and drug development professionals.

Reaction Principle and Catalytic Cycle

The Buchwald-Hartwig amination proceeds via a catalytic cycle involving a palladium(0) species.[2][6] The generally accepted mechanism involves three key steps: oxidative addition, amine coordination and deprotonation, and reductive elimination.[1][3]

• Oxidative Addition : The active Pd(0) catalyst, stabilized by phosphine ligands, inserts into the carbon-bromine bond of the pyridine substrate. This is often the rate-determining step of the cycle and results in a Pd(II) intermediate.[7]

• Amine Coordination & Deprotonation : The amine nucleophile coordinates to the Pd(II) complex. A base then deprotonates the coordinated amine, forming a palladium-amido complex. The choice of base is critical; it must be strong enough to deprotonate the amine-palladium complex but not so nucleophilic that it interferes with the catalyst or substrates.[8][9]

• Reductive Elimination : The final step is the formation of the new C-N bond, which releases the aminated pyridine product and regenerates the active Pd(0) catalyst, allowing the cycle to continue.[6]

Caption: The catalytic cycle of the Buchwald-Hartwig amination.

Key Parameters and Optimization Strategy

The success of the amination of Methyl 2-bromo-5-methylpyridine-4-carboxylate hinges on the careful selection of four key components: the palladium source/ligand system, the base, the solvent, and the temperature.

• Palladium Precatalyst and Ligand :

  • The Challenge of Pyridine Substrates : The lone pair of electrons on the pyridine nitrogen can act as a ligand, binding to the palladium center and inhibiting catalysis. To overcome this, strongly coordinating, bidentate (chelating) phosphine ligands are highly recommended.[4][5] These ligands bind to the palladium with two points of contact, preventing the pyridine substrate from displacing them.

  • Recommended Ligands : For 2-bromopyridine substrates, ligands such as Xantphos , dppf (1,1'-Bis(diphenylphosphino)ferrocene), and BINAP (2,2'-Bis(diphenylphosphino)-1,1'-binaphthyl) have proven effective.[1][10][11] More modern, bulky biaryl monophosphine ligands (e.g., BrettPhos, RuPhos) can also be highly effective, often allowing for lower catalyst loadings and milder reaction conditions.[12][13]

  • Palladium Source : Standard palladium sources like Pd(OAc)₂ or Pd₂(dba)₃ are commonly used to form the active catalyst in situ with the chosen ligand. Alternatively, pre-formed palladium precatalysts (e.g., XantPhos Pd G3/G4) can be used for greater convenience and reproducibility.

• Base :

  • Function : The base's primary role is to deprotonate the amine after it has coordinated to the palladium(II) center, forming the key palladium-amido intermediate.[8]

  • Common Choices : A strong, non-nucleophilic base is required. Sodium tert-butoxide (NaOt-Bu) is a highly effective and common choice.[4][5] However, given the presence of a methyl ester in the substrate, which is susceptible to hydrolysis, weaker inorganic bases like caesium carbonate (Cs₂CO₃) or potassium phosphate (K₃PO₄) can be excellent alternatives, particularly if side reactions are observed.[14]

• Solvent :

  • Requirements : The solvent must be anhydrous and aprotic. It should be capable of dissolving the reactants and catalyst system at the reaction temperature.

  • Recommended Solvents : Toluene and 1,4-dioxane are the most commonly employed solvents for this transformation.[15] They are relatively non-polar and have sufficiently high boiling points to facilitate the reaction. It is crucial to use anhydrous, degassed solvents to prevent catalyst deactivation.

• Temperature :

  • General Range : These reactions typically require heating to proceed at a reasonable rate. Temperatures ranging from 80 °C to 110 °C are standard.[10][16] The optimal temperature will depend on the reactivity of the specific amine and the chosen catalyst system.

Data Summary: Comparative Overview of Reaction Conditions

The table below provides a starting point for reaction optimization, summarizing common conditions used for the amination of related 2-bromopyridine substrates.

Parameter	Condition 1 (Robust General)	Condition 2 (For Volatile Amines)	Condition 3 (Base-Sensitive Substrates)	Reference(s)
Pd Source	Pd(OAc)₂ (2-5 mol%)	Pd(OAc)₂ (5 mol%)	Pd₂(dba)₃ (1-2 mol%)	[4][10][17]
Ligand	Xantphos (4-10 mol%)	dppp (10 mol%)	BINAP (2-4 mol%)	[4][10][17]
Base	NaOt-Bu (1.4 - 2.0 equiv)	NaOt-Bu (2.0 equiv)	Cs₂CO₃ or K₃PO₄ (2.0 equiv)	[4][14][17]
Solvent	Toluene or Dioxane	Toluene	Toluene or Dioxane	[4][15]
Temperature	100 - 110 °C	80 °C	110 °C	[4][10]
Notes	A good starting point for a wide range of primary and secondary amines.	Requires a sealed reaction vessel to contain the volatile amine.	Recommended if ester hydrolysis is a concern.

Experimental Protocols

Safety is paramount. Palladium catalysts, phosphine ligands, and strong bases should be handled in a fume hood. Always wear appropriate personal protective equipment (PPE), including safety glasses, lab coat, and gloves. Reactions must be conducted under an inert atmosphere (e.g., Argon or Nitrogen).

General Protocol for Amination with a Non-Volatile Amine

This protocol provides a robust starting point for coupling Methyl 2-bromo-5-methylpyridine-4-carboxylate with a variety of primary and secondary amines.

Caption: General experimental workflow for Buchwald-Hartwig amination.

Materials:

• Methyl 2-bromo-5-methylpyridine-4-carboxylate (1.0 equiv)

• Amine (1.2 equiv)

• Pd(OAc)₂ (2 mol%)

• Xantphos (4 mol%)

• Sodium tert-butoxide (NaOt-Bu) (1.4 equiv)

• Anhydrous Toluene (to make a ~0.1 M solution)

• Schlenk flask or reaction vial with a screw cap and septum

• Magnetic stir bar

• Inert gas line (Argon or Nitrogen)

Procedure:

• Reaction Setup : To an oven-dried Schlenk flask containing a magnetic stir bar, add Methyl 2-bromo-5-methylpyridine-4-carboxylate, sodium tert-butoxide, Pd(OAc)₂, and Xantphos.

• Inert Atmosphere : Seal the flask and connect it to a dual-manifold vacuum/inert gas line. Carefully evacuate the flask and backfill with inert gas. Repeat this cycle three times to ensure all oxygen is removed.[10]

• Reagent Addition : Through the septum, add anhydrous, degassed toluene via syringe, followed by the amine.

• Reaction : Place the sealed flask into a preheated oil bath at 110 °C and stir vigorously.

• Monitoring : Monitor the reaction's progress by periodically taking small aliquots (via syringe) and analyzing them by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS) until the starting bromide is consumed.

• Workup : Once complete, allow the reaction to cool to room temperature. Dilute the mixture with ethyl acetate and carefully quench with water.

• Extraction : Transfer the mixture to a separatory funnel. Separate the layers and extract the aqueous layer twice more with ethyl acetate. Combine the organic layers.[18]

• Purification : Wash the combined organic layers with brine, dry over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure. Purify the crude residue by flash column chromatography on silica gel to yield the pure product.

Protocol Modification for Volatile Amines (e.g., Methylamine, Dimethylamine)

When working with low-boiling-point amines, modifications are necessary to prevent their evaporation.

Key Modification : The reaction must be performed in a heavy-walled, sealed pressure tube (Ace-Thred tube or similar) rated for the expected pressure at the reaction temperature.[4][5]

Procedure Additions :

• Follow the Reaction Setup and Inert Atmosphere steps as above, using a sealable pressure tube.

• Reagent Addition : Add the solid reagents and solvent. If the amine is a gas at room temperature (like methylamine), cool the sealed tube to -78 °C (dry ice/acetone bath) and add the required amount of the condensed liquid amine.[5] Alternatively, use a solution of the amine in a solvent like THF.

• Sealing and Reaction : Securely seal the tube before allowing it to warm to room temperature. Place the sealed tube behind a blast shield in a preheated oil bath (typically at a lower temperature, e.g., 80 °C) and stir.[4]

• Workup : After the reaction is complete, cool the tube to below the boiling point of the amine before carefully opening it in a well-ventilated fume hood. Proceed with the standard workup and purification.

Troubleshooting Guide

Even robust reactions can sometimes fail. This guide provides a logical framework for diagnosing and solving common issues.

Caption: A decision tree for troubleshooting low-yield reactions.

• Problem: No Reaction or Very Low Conversion

  • Cause : Catalyst deactivation is the most likely culprit. This can be due to oxygen or moisture in the reaction vessel.[19] For this specific substrate, inhibition by the pyridine nitrogen is also a strong possibility if an inappropriate (monodentate) ligand was used.

  • Solution : Ensure all glassware is rigorously dried and the inert atmosphere is maintained throughout the setup. Use freshly opened or distilled anhydrous solvents. Switch to a robust bidentate ligand like Xantphos or dppf. Using a palladium precatalyst can also improve reproducibility.[4][5]

• Problem: Reaction Stalls or is Sluggish

  • Cause : The reaction temperature may be too low, or the base may not be effective enough for the specific amine being used.

  • Solution : Increase the temperature by 10-20 °C. If using a weaker base like K₃PO₄, consider switching to the stronger NaOt-Bu, provided the ester can tolerate it.

• Problem: Formation of Side Products

  • Cause 1 (Hydrodehalogenation) : A common side product is the replacement of the bromine atom with a hydrogen. This can occur via a competing β-hydride elimination pathway.[1]

  • Solution 1 : This side reaction is often ligand-dependent. Switching to a different class of ligand (e.g., from a biarylphosphine to a ferrocene-based one) can sometimes suppress this pathway.

  • Cause 2 (Ester Hydrolysis) : Formation of the corresponding carboxylic acid indicates the base is too strong or there is water in the reaction.

  • Solution 2 : Ensure anhydrous conditions. Switch from NaOt-Bu to a milder base like Cs₂CO₃ or K₃PO₄.[14]

References

• Buchwald–Hartwig amination - Wikipedia. [Link]

• Buchwald-Hartwig Coupling: Mechanism & Examples | NROChemistry. [Link]

• Buchwald-Hartwig Amination - Chemistry LibreTexts. [Link]

• Rapid Evaluation of the Mechanism of Buchwald–Hartwig Amination and Aldol Reactions Using Intramolecular 13C Kinetic Isotope Effects | ACS Catalysis. [Link]

• Efficient Pd-Catalyzed Amination of Heteroaryl Halides | Organic Letters - ACS Publications. [Link]

• A practical Buchwald-Hartwig amination of 2-bromopyridines with volatile amines - PubMed. [Link]

• A Practical Buchwald−Hartwig Amination of 2-Bromopyridines with Volatile Amines - The Journal of Organic Chemistry - ACS Figshare. [Link]

• A Practical Buchwald−Hartwig Amination of 2-Bromopyridines with Volatile Amines - American Chemical Society. [Link]

• Ligated Pd-Catalyzed Aminations of Aryl/Heteroaryl Halides with Aliphatic Amines under Sustainable Aqueous Micellar Conditions | JACS Au - ACS Publications. [Link]

• A Practical Buchwald−Hartwig Amination of 2-Bromopyridines with Volatile Amines | The Journal of Organic Chemistry - ACS Publications. [Link]

• New Ligands for a General Palladium‐Catalyzed Amination of Aryl and Heteroaryl Chlorides. [Link]

• Palladium-Catalyzed Amination of Aryl Halides with Aqueous Ammonia and Hydroxide Base Enabled by Ligand - eScholarship.org. [Link]

• Palladium-Catalyzed Amination of Aryl Halides with Aqueous Ammonia and Hydroxide Base Enabled by Ligand Development - Organic Chemistry Portal. [Link]

• High Active Palladium Composite and Catalytic Applications on the Synthesis of Substituted Aminopyridine Derivatives Through Borrowing Hydrogen - ProQuest. [Link]

• Role of the Base in Buchwald–Hartwig Amination | The Journal of Organic Chemistry. [Link]

• Help troubleshooting a Buchwald-Hartwig amination? : r/chemistry - Reddit. [Link]

• Roles of Base in Pd-Catalyzed Chemo- and Regioselective Arylamination/Aryloxygenation of Alleneamide | Inorganic Chemistry - ACS Publications. [Link]

• Transition metal-catalyzed cross-coupling reactions of N-aryl-2-aminopyridines. [Link]

• Palladium-Catalyzed Amination of Aryl Halides with Aqueous Ammonia and Hydroxide Base Enabled by Ligand Development - PMC - NIH. [Link]

• Buchwald-Hartwig coupling troubleshooting - Chemistry Stack Exchange. [Link]

• Pd-Catalyzed Amination of Base-Sensitive Five-Membered Heteroaryl Halides with Aliphatic Amines - PMC - NIH. [Link]

• Specific Solvent Issues with Buchwald-Hartwig Amination - Wordpress. [Link]

• Applications of Palladium-Catalyzed C–N Cross-Coupling Reactions | Chemical Reviews. [Link]

• Synthesis of new aminoporphyrins via palladium-catalysed cross-coupling reactions | Request PDF - ResearchGate. [Link]

• The Synthesis of Aminopyridines: A Method Employing Palladium-Catalyzed Carbon−Nitrogen Bond Formation | The Journal of Organic Chemistry - ACS Publications. [Link]

• MIT Open Access Articles Palladium-Catalyzed Amination of Unprotected Five-Membered Heterocyclic Bromides. [Link]

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Application Notes and Protocols: Versatile Functionalization of Methyl 2-bromo-5-methylpyridine-4-carboxylate

A Senior Application Scientist's Guide for Researchers in Synthetic and Medicinal Chemistry

This document provides an in-depth technical guide on the reactivity of methyl 2-bromo-5-methylpyridine-4-carboxylate, a highly versatile building block in drug discovery and materials science. The pyridine scaffold is a ubiquitous feature in pharmaceuticals, and methods for its precise functionalization are of paramount importance.[1][2] This guide moves beyond simple procedural lists to explain the underlying principles governing the reactivity of this substrate, empowering researchers to optimize existing methods and devise novel synthetic strategies.

The core reactivity of methyl 2-bromo-5-methylpyridine-4-carboxylate is dictated by its electronic structure. The pyridine ring is inherently electron-deficient, which activates it towards nucleophilic attack.[3] This effect is most pronounced at the positions α (C2, C6) and γ (C4) to the ring nitrogen. The presence of a bromine atom—a competent leaving group—at the C2 position makes this site a prime target for substitution. Furthermore, the electron-withdrawing methyl ester at the C4 position synergistically enhances the electrophilicity of the C2 carbon, making it highly susceptible to reaction with a wide array of nucleophiles.

This guide will explore the two primary modes of reaction for this substrate: direct Nucleophilic Aromatic Substitution (SNAr) and Transition-Metal-Catalyzed Cross-Coupling reactions. We will provide detailed, field-proven protocols for reactions with common classes of nucleophiles, supported by mechanistic insights and data presentation.

Figure 1: Key reaction pathways for methyl 2-bromo-5-methylpyridine-4-carboxylate.

Nucleophilic Aromatic Substitution (SNAr) with O- and S-Nucleophiles

The SNAr mechanism is a powerful, often transition-metal-free, method for functionalizing this substrate. The reaction proceeds via a two-step addition-elimination sequence. The nucleophile first attacks the electron-deficient C2 carbon, breaking the ring's aromaticity to form a negatively charged intermediate known as a Meisenheimer complex. This intermediate is effectively stabilized by resonance, with the negative charge delocalized onto the electronegative pyridine nitrogen.[4][5] The subsequent, rapid expulsion of the bromide ion restores aromaticity and yields the substituted product.

Reaction with Oxygen Nucleophiles (O-Alkylation)

The displacement of the 2-bromo substituent with alkoxides, such as sodium methoxide, provides a direct route to 2-alkoxypyridine derivatives. These reactions are typically conducted in a polar aprotic solvent to ensure the solubility and reactivity of the alkoxide.

Table 1: Representative Conditions for O-Alkylation

Nucleophile	Reagents & Conditions	Product Class	Expected Yield (%)
Sodium Methoxide	NaOMe, DMSO, 120 °C, 24h	2-Methoxy-5-methylpyridine-4-carboxylate	~70-85[5]
Sodium Ethoxide	NaOEt, EtOH, Reflux, 12h	2-Ethoxy-5-methylpyridine-4-carboxylate	~70-80

Protocol 1: Synthesis of Methyl 2-methoxy-5-methylpyridine-4-carboxylate

This protocol is adapted from established procedures for similar 4-halopyridines.[5]

Materials:

• Methyl 2-bromo-5-methylpyridine-4-carboxylate

• Sodium methoxide (NaOMe)

• Dimethyl sulfoxide (DMSO), anhydrous

• Ethyl acetate

• Water (deionized) and Brine

• Anhydrous sodium sulfate (Na₂SO₄)

Procedure:

• To a solution of methyl 2-bromo-5-methylpyridine-4-carboxylate (1.0 eq) in anhydrous DMSO, add sodium methoxide (1.25 eq).

• Heat the reaction mixture to 120 °C and stir for 24 hours.

• Monitor the reaction progress by Thin-Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS).

• Upon completion, cool the reaction mixture to room temperature and carefully pour it into ice-water.

• Extract the aqueous layer with ethyl acetate (3x volumes).

• Combine the organic layers, wash with brine, and dry over anhydrous Na₂SO₄.

• Filter and concentrate the organic layer under reduced pressure.

• Purify the crude product by column chromatography on silica gel to afford the desired product.

Scientist's Note: The choice of DMSO as a solvent is critical; its polar aprotic nature enhances the nucleophilicity of the methoxide anion, facilitating the reaction. Elevated temperatures are necessary to overcome the activation energy of the initial nucleophilic attack.

Reaction with Sulfur Nucleophiles (S-Alkylation)

Thiols and thiolates are excellent nucleophiles for SNAr reactions due to the high polarizability of sulfur.[6] These reactions often proceed under milder conditions than their oxygen counterparts and are highly efficient for creating C-S bonds.[7]

Protocol 2: Synthesis of Methyl 2-(alkylthio)-5-methylpyridine-4-carboxylate

Materials:

• Methyl 2-bromo-5-methylpyridine-4-carboxylate

• Alkyl Thiol (e.g., 1-Octanethiol)

• Potassium carbonate (K₂CO₃)

• Dimethylformamide (DMF), anhydrous

Procedure:

• In a round-bottom flask, dissolve methyl 2-bromo-5-methylpyridine-4-carboxylate (1.0 eq) in anhydrous DMF.

• Add the alkyl thiol (1.2 eq) followed by potassium carbonate (2.0 eq).

• Heat the reaction mixture to 80 °C and stir for 4-6 hours.

• Monitor the reaction by TLC or LC-MS.

• After cooling to room temperature, dilute the mixture with water and extract with ethyl acetate.

• Wash the combined organic layers with water and brine, then dry over anhydrous magnesium sulfate.

• Concentrate the solution under vacuum and purify the residue by flash column chromatography.

Scientist's Note: The base (K₂CO₃) deprotonates the thiol in situ to generate the more nucleophilic thiolate anion, which is the active nucleophile in the substitution.

Palladium-Catalyzed C-N Cross-Coupling: Buchwald-Hartwig Amination

The Buchwald-Hartwig amination is a cornerstone of modern synthetic chemistry, enabling the formation of C-N bonds with exceptional scope and functional group tolerance.[8][9] This reaction is indispensable for synthesizing the arylamine and heteroarylamine motifs prevalent in pharmaceuticals.

The reaction proceeds through a catalytic cycle involving a palladium complex.[9][10]

• Oxidative Addition: The active Pd(0) catalyst inserts into the C-Br bond of the pyridine substrate.

• Amine Coordination & Deprotonation: The amine nucleophile coordinates to the Pd(II) center, and a base deprotonates it to form a palladium-amido complex.

• Reductive Elimination: The desired N-substituted product is formed, regenerating the Pd(0) catalyst.

The success of the reaction hinges on the choice of phosphine ligand, which modulates the stability and reactivity of the palladium intermediates.[11]

Figure 2: Simplified catalytic cycle for the Buchwald-Hartwig amination.

Table 2: Representative Conditions for Buchwald-Hartwig Amination

Nucleophile	Catalyst/Ligand	Base	Solvent	Temp (°C)
Morpholine	Pd₂(dba)₃ / XPhos	K₃PO₄	t-BuOH	100
Aniline	Pd(OAc)₂ / BINAP	Cs₂CO₃	Toluene	110[11]
Cyclohexylamine	Pd(OAc)₂ / SPhos	NaOtBu	Dioxane	100

Protocol 3: Buchwald-Hartwig Amination with Morpholine

Materials:

• Methyl 2-bromo-5-methylpyridine-4-carboxylate (1.0 eq)

• Morpholine (1.2 eq)

• Palladium(II) acetate (Pd(OAc)₂, 2 mol%)

• SPhos (4 mol%)

• Sodium tert-butoxide (NaOtBu, 1.4 eq)

• Anhydrous, degassed toluene

• Schlenk tube or sealed vial

Procedure:

• Setup: To an oven-dried Schlenk tube, add Pd(OAc)₂, SPhos, and NaOtBu under an inert atmosphere (e.g., Argon).

• Add methyl 2-bromo-5-methylpyridine-4-carboxylate.

• Seal the vessel, evacuate, and backfill with inert gas (repeat three times).

• Add anhydrous, degassed toluene via syringe, followed by morpholine.

• Reaction: Heat the reaction mixture to 100-110 °C with vigorous stirring for 12-24 hours.

• Work-up: After cooling, dilute the mixture with ethyl acetate and filter through a pad of Celite to remove palladium residues.

• Wash the filtrate with water and brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography.

Scientist's Note: The choice of a strong, non-nucleophilic base like NaOtBu is crucial for deprotonating the coordinated amine without competing in the reaction. Bulky, electron-rich biarylphosphine ligands like SPhos or XPhos are often required to facilitate the challenging reductive elimination step, especially with heteroaromatic substrates.[9]

Palladium-Catalyzed C-C Cross-Coupling: Suzuki-Miyaura Reaction

The Suzuki-Miyaura coupling is a highly versatile and widely used method for forming C-C bonds, particularly for synthesizing biaryl compounds.[12][13] This reaction is a staple in medicinal chemistry for accessing complex molecular architectures.[14]

The reaction couples the 2-bromopyridine substrate with an organoboron compound (typically a boronic acid) using a palladium catalyst and a base. The base is critical as it activates the boronic acid, forming a more nucleophilic boronate species that participates in the key transmetalation step of the catalytic cycle.[13][15]

Protocol 4: Suzuki-Miyaura Coupling with Phenylboronic Acid

Figure 3: General experimental workflow for a Suzuki-Miyaura coupling reaction.

Materials:

• Methyl 2-bromo-5-methylpyridine-4-carboxylate (1.0 eq)

• Phenylboronic acid (1.2 eq)

• Tetrakis(triphenylphosphine)palladium(0) (Pd(PPh₃)₄, 5 mol%)

• Potassium carbonate (K₂CO₃, 2.0 eq)

• 1,4-Dioxane and Water (degassed, 4:1 ratio)

• Schlenk flask

Procedure:

• Setup: To a Schlenk flask under an inert atmosphere, add methyl 2-bromo-5-methylpyridine-4-carboxylate, phenylboronic acid, K₂CO₃, and Pd(PPh₃)₄.

• Solvent Addition: Add the degassed 4:1 mixture of 1,4-dioxane and water via syringe.

• Reaction: Heat the reaction mixture to 90 °C and stir vigorously for 12-16 hours.

• Monitoring: Monitor the reaction progress by TLC or LC-MS.

• Work-up: Upon completion, cool the mixture to room temperature. Dilute with water and extract with ethyl acetate.

• Wash the combined organic layers with brine, dry over anhydrous Na₂SO₄, and concentrate.

• Purification: Purify the crude product by silica gel column chromatography to yield the 2-arylpyridine product.

Scientist's Note: The pyridine nitrogen can potentially coordinate to the palladium center and inhibit catalysis.[15] The use of appropriate ligands, like triphenylphosphine in Pd(PPh₃)₄, helps to stabilize the catalyst and promote the desired reaction pathway. The aqueous component of the solvent system is often crucial for dissolving the inorganic base and facilitating the transmetalation step.

References

• ResearchGate. Pyridines appear as core structures in drugs, ligands, and materials. [Link]

• Mondal, J., et al. (2023). Recent Advances in Pyridine Scaffold: Focus on Chemistry, Synthesis, and Antibacterial Activities. PMC, NIH. [Link]

• St. John-Campbell, S., et al. (2019). Synthesis and Late-Stage Functionalization of Complex Molecules through C–H Fluorination and Nucleophilic Aromatic Substitution. PMC, NIH. [Link]

• Wikipedia. Buchwald–Hartwig amination. [Link]

• ACS Publications. (2024). Room-Temperature Nucleophilic Aromatic Substitution of 2-Halopyridinium Ketene Hemiaminals with Sulfur Nucleophiles. ACS Omega. [Link]

• ResearchGate. (2022). Recent Developments in Transition-Metal-Free Functionalization and Derivatization Reactions of Pyridines. [Link]

• Organic Chemistry Portal. (2018). Why does nucleophilic aromatic substitution occur at C-2 and C-4 of pyridine?. [Link]

• Chemistry LibreTexts. (2023). Buchwald-Hartwig Amination. [Link]

• ChemRxiv. (2024). Room temperature nucleophilic aromatic substitution of 2-halopyridinium ketene hemiaminals with sulfur nucleophiles. [Link]

• Organic Synthesis. Buchwald-Hartwig Coupling. [Link]

• NIH. (2009). Reactivity in the Nucleophilic Aromatic Substitution Reactions of Pyridinium Ions. [Link]

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Technical Notes & Optimization

Technical Support Center: Synthesis of Methyl 2-bromo-5-methylpyridine-4-carboxylate

Welcome to the Technical Support Center for the synthesis of Methyl 2-bromo-5-methylpyridine-4-carboxylate. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth technical assistance, troubleshooting strategies, and frequently asked questions (FAQs) to help you improve the yield and purity of your synthesis. Our approach is rooted in established chemical principles and field-proven insights to ensure your success.

I. Introduction to the Synthetic Challenge

Methyl 2-bromo-5-methylpyridine-4-carboxylate is a valuable building block in medicinal chemistry and materials science. Its synthesis, while achievable, often presents challenges that can lead to suboptimal yields and purification difficulties. This guide provides a systematic approach to navigate these challenges, focusing on a common and effective synthetic route.

A plausible and efficient synthetic pathway to obtain Methyl 2-bromo-5-methylpyridine-4-carboxylate involves a multi-step process. The key stages of this synthesis are outlined below.

Figure 1: Proposed synthetic pathway.

II. Troubleshooting Guide: A-Question-and-Answer Approach

This section addresses specific issues you may encounter during the synthesis, providing explanations and actionable solutions.

Step 1: Esterification of 2-Chloro-5-methylisonicotinic acid

Question 1: My esterification of 2-chloro-5-methylisonicotinic acid to its methyl ester is showing low conversion. What are the likely causes and how can I improve the yield?

Answer: Low conversion in the esterification of 2-chloro-5-methylisonicotinic acid is a common issue. The primary causes are often related to reaction equilibrium, catalyst inefficiency, or the presence of water. Here’s a breakdown of potential issues and solutions:

• Reversible Reaction: The Fischer-Speier esterification is a reversible reaction[1]. To drive the equilibrium towards the product (the methyl ester), you can either remove the water formed during the reaction or use a large excess of the alcohol (methanol).

  • Solution: Use methanol as the solvent to ensure a large excess is present. Alternatively, employ a dehydrating agent or a Dean-Stark apparatus to remove water as it is formed.

• Catalyst Activity: An inadequate amount or inactive catalyst will result in slow reaction rates and incomplete conversion.

  • Solution: Ensure you are using a sufficient amount of a strong acid catalyst such as sulfuric acid (H₂SO₄) or p-toluenesulfonic acid (TsOH)[1]. If the reaction is still sluggish, consider using a more reactive methylating agent like trimethylsilyldiazomethane, though this is a more hazardous and expensive option.

• Presence of Water: Any water in your starting materials (the carboxylic acid or methanol) or the reaction solvent will inhibit the reaction.

  • Solution: Use anhydrous methanol and ensure your 2-chloro-5-methylisonicotinic acid is thoroughly dried before use.

Table 1: Recommended Conditions for Esterification

Parameter	Recommended Condition	Rationale
Solvent	Anhydrous Methanol	Serves as both reactant and solvent, driving the equilibrium.
Catalyst	Concentrated H₂SO₄ (catalytic amount)	Strong acid catalyst to protonate the carbonyl oxygen, making the carbonyl carbon more electrophilic.
Temperature	Reflux	Increases reaction rate.
Reaction Time	Monitor by TLC or LC-MS	Reaction completion can vary.

Step 2: Amination of Methyl 2-chloro-5-methylisonicotinate

Question 2: I am struggling with the amination of Methyl 2-chloro-5-methylisonicotinate. The yield of Methyl 2-amino-5-methylpyridine-4-carboxylate is consistently low, and I observe several side products. What can I do?

Answer: The nucleophilic aromatic substitution of the chloro group with an amino group can be challenging. Low yields and side product formation often stem from the reaction conditions and the nature of the nucleophile.

• Insufficient Reactivity: The chloro group on the pyridine ring may not be sufficiently activated for nucleophilic substitution.

  • Solution: This reaction often requires high temperatures and pressures. Using a sealed reaction vessel or a microwave reactor can significantly improve the reaction rate and yield.

• Choice of Amine Source: The choice of the ammonia source is critical.

  • Solution: Aqueous ammonia or ammonium hydroxide are common reagents. The reaction can be catalyzed by copper salts. A patent for a similar synthesis of 2-amino-5-methyl-pyridine describes heating with hydrogen bromide, which could be an alternative to direct amination[2][3].

• Side Reactions: At high temperatures, side reactions such as hydrolysis of the ester can occur, especially if water is present.

  • Solution: Ensure anhydrous conditions if possible. If using aqueous ammonia, carefully control the reaction time and temperature to minimize hydrolysis. Purification by column chromatography may be necessary to remove the corresponding carboxylic acid byproduct.

Step 3: Sandmeyer Reaction of Methyl 2-amino-5-methylpyridine-4-carboxylate

Question 3: The Sandmeyer reaction to convert the amino group to a bromo group is giving me a low yield of the desired Methyl 2-bromo-5-methylpyridine-4-carboxylate and a lot of tar-like byproducts. How can I optimize this step?

Answer: The Sandmeyer reaction, while powerful, is notorious for being sensitive to reaction conditions. Low yields and byproduct formation are common hurdles. The key is precise control over temperature and the stability of the intermediate diazonium salt[4][5].

• Decomposition of the Diazonium Salt: The diazonium salt intermediate is often unstable and can decompose, especially at elevated temperatures, leading to a variety of byproducts.

  • Solution: The diazotization step (reaction of the amino group with nitrous acid) should be carried out at low temperatures, typically between 0 and 5 °C. The subsequent reaction with the copper(I) bromide should also be carefully temperature-controlled.

• Incomplete Diazotization: If the formation of the diazonium salt is incomplete, the unreacted starting material will remain, reducing the overall yield.

  • Solution: Ensure the dropwise addition of sodium nitrite solution to a well-stirred, acidic solution of the amine at low temperature. The use of a slight excess of sodium nitrite may be beneficial, but a large excess should be avoided as it can lead to side reactions.

• Purity of Copper(I) Bromide: The quality of the CuBr catalyst is crucial for the success of the Sandmeyer reaction.

  • Solution: Use freshly prepared or high-purity copper(I) bromide. The catalyst can be prepared by the reduction of a copper(II) salt.

Table 2: Troubleshooting the Sandmeyer Reaction

Issue	Potential Cause	Recommended Solution
Low Yield	Decomposition of diazonium salt	Maintain low temperature (0-5 °C) during diazotization and subsequent reaction.
Incomplete diazotization	Slow, dropwise addition of NaNO₂ solution to a well-stirred acidic solution of the amine.
Inactive catalyst	Use fresh, high-purity CuBr.
Byproduct Formation	Reaction with solvent or other nucleophiles	Use a non-reactive solvent and ensure the absence of competing nucleophiles.
Radical side reactions	Degas the solvent and perform the reaction under an inert atmosphere (e.g., nitrogen or argon).

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III. Frequently Asked Questions (FAQs)

Q1: What is a typical overall yield for this synthesis?

A1: The overall yield can vary significantly depending on the optimization of each step. A patent for a related multi-step synthesis reports an overall yield of over 40%[6]. Individual step yields in the range of 70-90% should be targeted for an efficient process.

Q2: What are the best methods for purifying the final product, Methyl 2-bromo-5-methylpyridine-4-carboxylate?

A2: Purification of the final product typically involves a combination of techniques. An initial aqueous workup is recommended to remove inorganic salts and other water-soluble impurities. This is often followed by extraction with a suitable organic solvent like ethyl acetate or dichloromethane. For higher purity, flash column chromatography on silica gel is a common and effective method[7]. The choice of eluent will depend on the polarity of the product and any impurities present; a gradient of hexane and ethyl acetate is often a good starting point.

Q3: Are there any specific safety precautions I should take during this synthesis?

A3: Yes, several steps require specific safety measures. The Sandmeyer reaction involves the formation of a potentially unstable diazonium salt and the evolution of nitrogen gas. It is crucial to maintain low temperatures and ensure adequate ventilation. Many of the reagents used, such as strong acids and organic solvents, are corrosive and flammable. Always work in a well-ventilated fume hood and wear appropriate personal protective equipment (PPE), including safety goggles, gloves, and a lab coat.

Q4: Can I use a different ester, for example, the ethyl ester, in this synthesis?

A4: Yes, it is generally possible to synthesize the corresponding ethyl ester or other alkyl esters. The esterification step would simply involve using ethanol or the desired alcohol instead of methanol. The subsequent amination and Sandmeyer reactions are unlikely to be significantly affected by the change in the ester group. However, reaction times and purification conditions may need to be re-optimized.

IV. Experimental Protocols

Protocol 1: General Procedure for Fischer Esterification

• To a round-bottom flask, add 2-chloro-5-methylisonicotinic acid (1.0 eq).

• Add a large excess of anhydrous methanol (e.g., to make a 0.1-0.5 M solution).

• Carefully add a catalytic amount of concentrated sulfuric acid (e.g., 0.1 eq).

• Equip the flask with a reflux condenser and heat the mixture to reflux.

• Monitor the reaction progress by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS).

• Once the reaction is complete, cool the mixture to room temperature.

• Neutralize the excess acid with a saturated aqueous solution of sodium bicarbonate.

• Extract the product with a suitable organic solvent (e.g., ethyl acetate).

• Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure to obtain the crude methyl ester.

Protocol 2: General Procedure for the Sandmeyer Reaction

• Dissolve Methyl 2-amino-5-methylpyridine-4-carboxylate (1.0 eq) in an aqueous solution of hydrobromic acid (HBr).

• Cool the solution to 0-5 °C in an ice-salt bath.

• Slowly add a solution of sodium nitrite (NaNO₂) (a slight excess, e.g., 1.1 eq) in water dropwise, maintaining the temperature below 5 °C.

• Stir the mixture at this temperature for a short period (e.g., 30 minutes) to ensure complete formation of the diazonium salt.

• In a separate flask, prepare a solution or suspension of copper(I) bromide (CuBr) (a catalytic or stoichiometric amount) in HBr and cool it in an ice bath.

• Slowly add the cold diazonium salt solution to the CuBr solution, maintaining the temperature.

• Allow the reaction mixture to warm to room temperature and stir until the evolution of nitrogen gas ceases.

• Extract the product with an organic solvent.

• Wash the organic layer with water and brine, dry over anhydrous sodium sulfate, and concentrate.

• Purify the crude product by column chromatography.

V. References

• Sandmeyer reaction. (2023). In Wikipedia. [Link]

• Google Patents. (n.d.). CN102321016B - Synthesis method of 5-bromo-2-methyl hydroxypyridinecarboxylate. Retrieved from

• BYJU'S. (n.d.). Sandmeyer Reaction Mechanism. Retrieved from [Link]

• Organic Syntheses. (n.d.). Esterification of Carboxylic Acids with Dicyclohexylcarbodiimide/4-Dimethylaminopyridine: tert-Butyl Ethyl Fumarate. Retrieved from [Link]

• Google Patents. (n.d.). US5332824A - Process for the preparation of 2-amino-5-methyl-pyridine. Retrieved from

• Google Patents. (n.d.). EP0569701A1 - Process for preparation of 2-amino-5-methyl-pyridine. Retrieved from

• Master Organic Chemistry. (n.d.). Conversion of carboxylic acids to esters using acid and alcohols (Fischer Esterification). Retrieved from [Link]

Sources

• 1. EP0569701A1 - Process for preparation of 2-amino-5-methyl-pyridine - Google Patents [patents.google.com]
• 2. Method for preparing 2-amino-5-chloro-3-methylbenzoic acid - Eureka | Patsnap [eureka.patsnap.com]
• 3. US5332824A - Process for the preparation of 2-amino-5-methyl-pyridine - Google Patents [patents.google.com]
• 4. prepchem.com [prepchem.com]
• 5. labsolu.ca [labsolu.ca]
• 6. Design and Synthesis of 2-Amino-4-methylpyridine Analogues as Inhibitors for Inducible Nitric Oxide Synthase and in vivo Evaluation of [18F]6-(2-Fluoropropyl)-4-methyl-pyridin-2-amine as a Potential PET Tracer for Inducible Nitric Oxide Synthase - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Page loading... [wap.guidechem.com]

Technical Support Center: Challenges in the Purification of Substituted Pyridine Carboxylates

Welcome to the Technical Support Center for the purification of substituted pyridine carboxylates. This guide is designed for researchers, scientists, and drug development professionals who encounter challenges in isolating these valuable compounds. Pyridine and its derivatives are fundamental building blocks in the pharmaceutical and chemical industries.[1][2] However, their unique chemical properties, such as the basicity of the pyridine ring, often introduce complexities into purification processes.[3]

This document provides in-depth troubleshooting guides and frequently asked questions (FAQs) to address specific issues you may face during your experiments. The content is structured to provide not just procedural steps, but also the underlying scientific principles to empower you to make informed decisions in your laboratory work.

I. Common Challenges in Purification

The purification of substituted pyridine carboxylates is often complicated by a combination of factors inherent to their molecular structure. Understanding these challenges is the first step toward developing effective purification strategies.

A. Physicochemical Properties

• Basicity: The nitrogen atom in the pyridine ring imparts basic properties (pKa typically between 5 and 6), leading to strong interactions with acidic stationary phases like silica gel.[3] This can result in significant peak tailing during chromatography and, in some cases, irreversible adsorption or degradation of the target compound.[3]

• Polarity: The presence of both a polar carboxylate group and a basic nitrogen atom can make these compounds highly polar. This can lead to difficulties with elution from polar stationary phases and challenges in finding suitable solvent systems for extraction or crystallization.

• Hygroscopicity: Pyridine and its derivatives are often hygroscopic, readily absorbing moisture from the atmosphere.[4] Water can act as an impurity and interfere with certain purification techniques, such as forming azeotropes during distillation.[4]

B. Common Impurities

Impurities in the crude reaction mixture can arise from starting materials, byproducts, or degradation. Common impurities include:

• Unreacted Starting Materials: Incomplete reactions can leave residual starting materials that may have similar properties to the desired product.

• Isomeric Byproducts: The synthesis of substituted pyridines can sometimes yield a mixture of isomers, which are notoriously difficult to separate due to their similar physical and chemical properties.[5]

• Hydrolysis Products: The ester group of a pyridine carboxylate can be susceptible to hydrolysis, especially under acidic or basic conditions, leading to the corresponding carboxylic acid.

• Pyridine-N-oxides: Over-oxidation during synthesis can lead to the formation of pyridine-N-oxides, which have different polarities and chromatographic behaviors.

II. Troubleshooting by Purification Technique

This section provides a series of troubleshooting guides in a question-and-answer format, organized by the most common purification methods.

A. Flash Column Chromatography

Flash column chromatography is a widely used technique for the purification of organic compounds.[6] However, the unique properties of pyridine carboxylates can present several challenges.

Q1: Why are my chromatographic peaks for my substituted pyridine carboxylate showing significant tailing?

A1: Peak tailing is a frequent issue when purifying basic compounds like pyridine derivatives on silica gel.[3] The primary cause is the interaction between the basic nitrogen of the pyridine ring and acidic silanol groups on the surface of the silica.[3] This leads to non-ideal chromatographic behavior.

• Causality: The lone pair of electrons on the pyridine nitrogen can form strong hydrogen bonds with the surface silanols, leading to a secondary retention mechanism that broadens the peak.

• Solutions:

  • Mobile Phase Additives: Add a small amount of a competing base, such as triethylamine (TEA) or pyridine (typically 0.1-1% v/v), to the mobile phase.[7] These additives will preferentially interact with the acidic silanol groups, effectively masking them from your target compound.

  • Alternative Stationary Phases: Consider using a less acidic stationary phase, such as neutral or basic alumina, or an end-capped silica gel where the residual silanol groups have been chemically deactivated.[7]

  • Derivatization: In some cases, temporarily derivatizing the pyridine nitrogen to a less basic form can improve chromatographic performance.

Q2: I'm having trouble separating my target pyridine carboxylate from a closely related impurity. What can I do?

A2: Poor resolution between your product and an impurity indicates that the chosen chromatographic conditions are not selective enough.

• Causality: If the impurity has a similar polarity and structure (e.g., an isomer), it will have a similar affinity for the stationary phase, making separation difficult.

• Solutions:

  • Optimize the Solvent System: Systematically screen different solvent systems. A good starting point is a mixture of a non-polar solvent (like hexane or heptane) and a more polar solvent (like ethyl acetate or dichloromethane).[8] Gradually changing the ratio of these solvents can fine-tune the separation.

  • Change Stationary Phase: If optimizing the mobile phase is unsuccessful, switching to a stationary phase with a different selectivity is a good next step. For example, a cyano- or diol-bonded phase can offer different interactions compared to standard silica.

  • Gradient Elution: Employing a solvent gradient, where the polarity of the mobile phase is gradually increased during the run, can help to resolve closely eluting compounds.[6][8]

Q3: My compound appears to be decomposing on the silica gel column. How can I prevent this?

A3: The acidic nature of silica gel can catalyze the degradation of sensitive compounds.

• Causality: Acid-labile functional groups on your substituted pyridine carboxylate can react with the acidic silanol groups on the silica surface.

• Solutions:

  • Neutralize the Silica: Pre-treat the silica gel with a base like triethylamine. This can be done by preparing a slurry of the silica in a solvent containing 1-2% TEA and then packing the column.

  • Minimize Contact Time: Use flash chromatography with higher flow rates to reduce the time your compound spends on the column.

  • Use an Alternative Stationary Phase: As mentioned before, neutral alumina or a polymer-based stationary phase can be good alternatives for acid-sensitive compounds.

Experimental Protocol: General Flash Column Chromatography for a Substituted Pyridine Carboxylate

• TLC Analysis: First, determine an appropriate solvent system using Thin Layer Chromatography (TLC). Aim for an Rf value of 0.2-0.3 for your target compound.[8]

• Column Packing:

  • Select a column size appropriate for your sample amount (a general rule is a 40:1 to 100:1 ratio of silica to crude material by weight).[8]

  • Prepare a slurry of silica gel in the initial, least polar mobile phase.

  • Pour the slurry into the column and allow it to pack under gravity or with gentle pressure, ensuring a uniform bed without air bubbles.[8]

• Sample Loading:

  • Dry Loading (Recommended): Dissolve your crude material in a minimal amount of a volatile solvent (e.g., dichloromethane). Add a small amount of silica gel and evaporate the solvent to obtain a dry, free-flowing powder. Carefully add this to the top of the packed column.[8]

  • Wet Loading: Dissolve the crude product in the smallest possible volume of the initial mobile phase and carefully apply it to the top of the silica bed.[8]

• Elution and Fraction Collection:

  • Begin eluting with the mobile phase determined from your TLC analysis.

  • If using a gradient, gradually increase the polarity by increasing the proportion of the more polar solvent.

  • Collect fractions and monitor them by TLC to identify those containing your purified product.

• Product Isolation: Combine the pure fractions and remove the solvent under reduced pressure.

B. Crystallization

Crystallization is a powerful technique for purifying solid compounds. However, finding suitable conditions for substituted pyridine carboxylates can be challenging.

Q1: I am unable to find a suitable solvent for the recrystallization of my pyridine carboxylate.

A1: The ideal recrystallization solvent is one in which your compound is sparingly soluble at room temperature but highly soluble at elevated temperatures.

• Causality: The polarity of substituted pyridine carboxylates can vary widely depending on the nature of the substituents. This can make it difficult to find a single solvent with the desired solubility profile.

• Solutions:

  • Systematic Solvent Screening: Test the solubility of your compound in a range of solvents with varying polarities (e.g., water, ethanol, isopropanol, acetone, ethyl acetate, toluene, hexane).

  • Solvent Mixtures: If a single solvent is not effective, try a binary solvent system. Dissolve your compound in a small amount of a "good" solvent (one in which it is highly soluble) at an elevated temperature. Then, slowly add a "poor" solvent (one in which it is sparingly soluble) until the solution becomes cloudy (the saturation point). Reheat to clarify and then allow to cool slowly.

  • Co-crystallization: In some cases, forming a co-crystal with another molecule can improve the crystallization properties.[9][10]

Q2: My compound oils out during crystallization instead of forming crystals.

A2: "Oiling out" occurs when the compound separates from the solution as a liquid phase rather than a solid crystalline phase.

• Causality: This often happens when the solution is too concentrated, the cooling rate is too fast, or the chosen solvent is not ideal. The presence of impurities can also inhibit crystallization.

• Solutions:

  • Use a More Dilute Solution: Start with a less concentrated solution to slow down the precipitation process.

  • Slow Cooling: Allow the solution to cool slowly to room temperature, and then place it in a refrigerator or freezer. Avoid rapid cooling in an ice bath.

  • Scratching: Use a glass rod to scratch the inside of the flask at the surface of the solution. This can create nucleation sites for crystal growth.

  • Seeding: If you have a small amount of pure crystalline material, add a seed crystal to the solution to initiate crystallization.

C. Liquid-Liquid Extraction

Liquid-liquid extraction is often used during the work-up of a reaction to separate the desired product from impurities.

Q1: I am experiencing low recovery of my pyridine carboxylate during aqueous extraction.

A1: The solubility of your compound in the aqueous and organic phases is pH-dependent.

• Causality: At a pH below the pKa of the pyridine nitrogen, the compound will be protonated and exist as a salt, which is more soluble in the aqueous phase. At a pH above the pKa of the carboxylic acid, the compound will be deprotonated and also more soluble in the aqueous phase.

• Solutions:

  • pH Adjustment: Carefully adjust the pH of the aqueous layer to a point where your compound is in its neutral form. This will maximize its solubility in the organic phase. For a typical pyridine carboxylate, this will be in the neutral to slightly basic pH range.

  • Salting Out: Adding a saturated solution of sodium chloride (brine) to the aqueous layer can decrease the solubility of your organic compound in the aqueous phase, driving it into the organic layer.[11]

  • Choice of Organic Solvent: Use a more polar organic solvent, such as ethyl acetate or dichloromethane, which will better solvate your polar product.

III. Frequently Asked Questions (FAQs)

Q1: How can I separate isomers of a substituted pyridine carboxylate?

A1: Separating isomers is one of the more significant challenges in this field.[5] Due to their similar physicochemical properties, standard techniques are often insufficient.

• Chromatography: High-performance liquid chromatography (HPLC) with specialized columns, such as those designed for hydrogen bonding interactions or mixed-mode chromatography, can sometimes provide the necessary selectivity.[2][12]

• pH-Zone-Refining Counter-Current Chromatography: This is a powerful technique for separating compounds with different pKa values and has been successfully applied to pyridine derivatives.[13]

• Complexation/Crystallization: It may be possible to selectively form a salt or complex with one of the isomers using a specific reagent, which can then be separated by crystallization.[5]

Q2: My purified pyridine carboxylate is unstable and discolors over time. What is the cause and how can I store it?

A2: Discoloration is often a sign of degradation, which can be caused by exposure to air, light, or residual impurities.[4]

• Storage: Store the purified compound in a tightly sealed, amber glass vial under an inert atmosphere (e.g., nitrogen or argon) at low temperatures to minimize degradation.[4]

Q3: Are there any specific safety precautions I should take when working with pyridine derivatives?

A3: Yes. Pyridine and its derivatives can be toxic and have a strong, unpleasant odor.[14]

• Handling: Always handle these compounds in a well-ventilated fume hood.

• Personal Protective Equipment (PPE): Wear appropriate PPE, including safety glasses, gloves, and a lab coat.

• Flammability: Pyridine is highly flammable and should be kept away from ignition sources.[14]

IV. Visualization of a General Purification Workflow

The following diagram illustrates a typical decision-making workflow for the purification of a substituted pyridine carboxylate.

Caption: A decision-making workflow for purifying substituted pyridine carboxylates.

V. References

• Huebner, C. F. (1951). Paper Chromatography of Pyridine Derivatives. Nature.

• Separation of pyridine derivatives from synthetic mixtures by pH-zone-refining counter-current chromatography. (n.d.). PubMed.

• Esterification of pyridine carboxylic acids. (n.d.). Google Patents.

• Application Notes and Protocols for the Analytical Characterization of Pyridine Derivatives. (n.d.). Benchchem.

• Technical Support Center: Chromatographic Purification of Pyridine Derivatives. (n.d.). Benchchem.

• HPLC Methods for analysis of Pyridine. (n.d.). HELIX Chromatography.

• Application Note: High-Purity Isolation of 7-Methoxyfuro[2,3-C]pyridine via Flash Column Chromatography. (n.d.). Benchchem.

• How can I separate the isomers of 2,3-Pyridinedicarboxylic acid (quinolinic acid) by using LC-MS? (n.d.). ResearchGate.

• How can I hydrolyze an ester on a pyridine ring and isolate the resulting pyridine carboxylic acid hydrochloride? (n.d.). ResearchGate.

• Synthesis of pyridine-carboxylate derivatives of hydroxysteroids for liquid chromatography-electrospray ionization-mass spectrometry. (n.d.). ResearchGate.

• Technical Support Center: Purification of Pyridin-4-ol Derivatives. (n.d.). Benchchem.

• Overcoming challenges in the purification of pyridine compounds. (n.d.). Benchchem.

• Chromatography: How to Run a Small Scale Flash Column. (n.d.). Department of Chemistry : University of Rochester.

• Esterification of pyridine carboxylic acids. (n.d.). Google Patents.

• Co-crystallization of pyridine-2-carboxamide With a Series of Alkyl Dicarboxylic Acids With Different Carbon Chain: Crystal Structure, Spectroscopy and Hirshfeld Analysis. (n.d.). PubMed.

• Purification of Organic Compounds by Flash Column Chromatography. (2025). Organic Syntheses.

• Dicarboxylic Acid-Based Co-Crystals of Pyridine Derivatives Involving Structure Guiding Unconventional Synthons: Experimental and Theoretical Studies. (2022). MDPI.

• HPLC Separation of Aminopyridines Isomers in Hydrogen-Bonding mode on a SHARC 1 HPLC Column. (n.d.). SIELC Technologies.

• Technical Support Center: Managing Difficult-to-Separate Pyridine Isomers. (n.d.). Benchchem.

• Pyridine. (n.d.). Wikipedia.

Sources

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• 2. helixchrom.com [helixchrom.com]
• 3. pdf.benchchem.com [pdf.benchchem.com]
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• 6. orgsyn.org [orgsyn.org]
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• 9. Co-crystallization of pyridine-2-carboxamide with a series of alkyl dicarboxylic acids with different carbon chain: crystal structure, spectroscopy and Hirshfeld analysis - PubMed [pubmed.ncbi.nlm.nih.gov]
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• 12. HPLC Separation of Aminopyridines Isomers in Hydrogen-Bonding mode on a SHARC 1 HPLC Column | SIELC Technologies [sielc.com]
• 13. Separation of pyridine derivatives from synthetic mixtures by pH-zone-refining counter-current chromatography - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. Pyridine - Wikipedia [en.wikipedia.org]

Technical Support Center: Troubleshooting Low Reactivity in Pyridine Ring Functionalization

Introduction:

Welcome to the technical support center for pyridine functionalization. This guide is designed for researchers, scientists, and drug development professionals who are navigating the complexities of modifying the pyridine ring. Pyridine and its derivatives are cornerstones of medicinal chemistry and materials science. However, the inherent electronic properties of the pyridine ring often lead to low reactivity, presenting significant synthetic challenges. This resource provides in-depth, question-and-answer-based troubleshooting guides, grounded in mechanistic principles and validated protocols, to help you overcome these hurdles and achieve your synthetic goals.

Understanding the Root Cause: The Electronic Nature of Pyridine

The primary challenge in pyridine functionalization stems from its electronic structure. The nitrogen atom is more electronegative than the carbon atoms, leading to a significant polarization of the ring. This has two major consequences:

• π-Deficient Nature: The nitrogen atom withdraws electron density from the aromatic system, making the pyridine ring electron-poor or "π-deficient". This deactivates the ring towards electrophilic aromatic substitution (EAS), a common method for functionalizing aromatic systems.

• Basicity of the Nitrogen Lone Pair: The lone pair of electrons on the nitrogen atom is basic and readily protonated or coordinates to Lewis acids. In many reactions, especially those involving electrophiles, this nitrogen lone pair becomes the primary site of reaction, further deactivating the ring.

Figure 3: Competing pathways in the lithiation of substituted pyridines.

Question: My metal-halogen exchange on a bromopyridine is giving low yields of the desired lithiated intermediate. How can I improve this?

Answer:

Metal-halogen exchange is generally a more reliable method than direct deprotonation for generating pyridyl organometallics. However, low yields can still occur.

• Equilibrium Issues: The equilibrium for metal-halogen exchange can sometimes be unfavorable. Using two equivalents of the organolithium reagent can help drive the reaction to completion.

• Temperature: As with direct lithiation, these reactions need to be performed at low temperatures to prevent side reactions of the highly reactive pyridyl lithium species.

• Rate of Addition: Add the organolithium reagent slowly to the solution of the bromopyridine to maintain a low concentration of the reactive intermediate and minimize side reactions.

References

• Pyridine N-Oxides in Organic Synthesis. Angewandte Chemie International Edition.[Link]

• The Minisci Reaction: From the Origin to the Edge of Innovation. Organic & Biomolecular Chemistry.[Link]

• Directed ortho Metalation (DoM): A Review of Recent Advances. Chemical Society Reviews.[Link]

Reference Data & Comparative Studies

A Comparative Reactivity Analysis of Methyl 2-bromo-5-methylpyridine-4-carboxylate in Cross-Coupling Reactions

Introduction: The Strategic Value of a Multifunctional Building Block

In the intricate landscape of medicinal chemistry and drug development, substituted pyridines represent a cornerstone scaffold, prevalent in a multitude of FDA-approved drugs. Their unique electronic properties and ability to engage in hydrogen bonding make them privileged structures in molecular design. Methyl 2-bromo-5-methylpyridine-4-carboxylate is a particularly valuable heterocyclic building block, offering a trifecta of functional handles for molecular elaboration: a reactive C-Br bond poised for cross-coupling, an ester for amide formation, and a pyridine nitrogen for modulating physicochemical properties.

This guide provides an in-depth analysis of the reactivity of Methyl 2-bromo-5-methylpyridine-4-carboxylate, with a primary focus on palladium-catalyzed cross-coupling reactions. We will dissect the electronic and steric factors governing its reactivity, compare its performance with viable alternatives, and provide robust, field-tested experimental protocols to empower researchers in their synthetic endeavors.

Dissecting the Molecular Architecture: Electronic and Steric Profile

The reactivity of an aryl halide in cross-coupling reactions is fundamentally governed by the ease of oxidative addition to a low-valent metal catalyst, typically Palladium(0). This step is highly sensitive to the electronic and steric environment of the carbon-halogen bond.

• Electronic Effects : The pyridine ring is inherently electron-deficient due to the inductive effect of the electronegative nitrogen atom.[1][2] This deficiency is amplified by the methyl carboxylate group at the C4-position, which is strongly electron-withdrawing through both resonance (-M) and inductive (-I) effects. This electronic landscape renders the C2-position, where the bromine atom resides, highly electrophilic and thus exceptionally activated for the oxidative addition step. The methyl group at C5 provides a minor, counteracting electron-donating effect (+I), but the overall electronic character of the C-Br bond is overwhelmingly favorable for catalysis.[3]

• Steric Considerations : The bromine atom is at the C2-position, adjacent to the pyridine nitrogen. While the nitrogen's lone pair occupies space, the steric hindrance at this position is generally considered moderate and does not typically impede the approach of a palladium catalyst, especially when employing bulky phosphine ligands that facilitate the catalytic cycle.[4] The lack of a substituent at the C3-position provides a clear vector for catalyst approach.

This combination of potent electronic activation and manageable steric hindrance makes Methyl 2-bromo-5-methylpyridine-4-carboxylate a superior substrate for a wide range of cross-coupling transformations.

Performance in Key Cross-Coupling Reactions

This molecule is a versatile synthon for creating C-C and C-N bonds, which are critical linkages in pharmaceutical compounds. Below, we analyze its application in the three most common palladium-catalyzed reactions.

Suzuki-Miyaura Coupling: Forging C(sp²)-C(sp²) Bonds

The Suzuki-Miyaura reaction is a robust and widely used method for constructing biaryl structures. The high reactivity of the C-Br bond in Methyl 2-bromo-5-methylpyridine-4-carboxylate allows this reaction to proceed efficiently under relatively mild conditions.

Causality of Protocol Choices:

• Catalyst/Ligand: While classic catalysts like Pd(PPh₃)₄ are effective, modern catalyst systems using bulky, electron-rich biarylphosphine ligands (e.g., SPhos, XPhos) with a simple Pd(OAc)₂ precursor often provide higher turnover numbers, faster reaction times, and lower catalyst loadings.[5] These ligands promote the reductive elimination step and stabilize the active Pd(0) species.

• Base: A base is crucial for activating the boronic acid to form a more nucleophilic boronate species, which facilitates transmetalation.[6] Inorganic bases like K₂CO₃ or K₃PO₄ are commonly used. K₃PO₄ is often favored for challenging substrates as it is less prone to causing boronic acid decomposition.[6]

• Solvent: A mixture of an organic solvent (like 1,4-dioxane or toluene) and water is standard, as water is necessary to dissolve the inorganic base and assist in the formation of the active boronate.[6]

Buchwald-Hartwig Amination: Constructing C-N Bonds

The formation of arylamines is central to medicinal chemistry, and the Buchwald-Hartwig amination has become an indispensable tool.[7] The electron-deficient nature of the pyridine ring makes the substrate an excellent electrophile for this transformation.

Causality of Protocol Choices:

• Catalyst/Ligand: This reaction is highly dependent on the choice of ligand. Bulky biarylphosphine ligands are essential for promoting the C-N reductive elimination, which is often the rate-limiting step.[8] Ligands like BINAP or XPhos are frequently employed.[8][9]

• Base: A strong, non-nucleophilic base is required to deprotonate the amine and form the palladium-amido complex. Sodium tert-butoxide (NaOtBu) is the most common choice due to its strength and solubility in organic solvents.[7][10]

• Solvent: Anhydrous, aprotic solvents like toluene or dioxane are used to prevent quenching of the strong base.

Sonogashira Coupling: Introducing Alkynyl Moieties

The Sonogashira reaction provides a direct route to aryl alkynes, which are important precursors for more complex structures and are found in various natural products and functional materials.

Causality of Protocol Choices:

• Catalyst System: The classic Sonogashira protocol uses a palladium catalyst (e.g., Pd(PPh₃)₂Cl₂) and a copper(I) co-catalyst (typically CuI).[11] Copper facilitates the reaction by forming a copper(I) acetylide, which then undergoes transmetalation with the palladium center.

• Base: A liquid amine base, such as triethylamine (Et₃N) or diisopropylamine (DIPA), serves as both the base and, often, the solvent. It neutralizes the HBr generated during the reaction and helps maintain a basic environment.[11]

• Copper-Free Variant: A significant drawback of the traditional method is the potential for Glaser-Hay homocoupling of the alkyne, promoted by the copper catalyst.[11] Modern protocols have been developed that are copper-free, often requiring a palladium catalyst with a specialized ligand and a different base (e.g., piperidine) in a solvent like DMF.[5][12]

Comparative Analysis: The Halogen Effect

A crucial decision in synthetic planning is the choice of the halide. While Methyl 2-bromo-5-methylpyridine-4-carboxylate is an excellent substrate, its chloro and iodo analogs are important alternatives to consider.

Feature	Methyl 2-chloro -..-carboxylate	Methyl 2-bromo -..-carboxylate	Methyl 2-iodo -..-carboxylate
Reactivity	Moderate	High (Benchmark)	Very High
C-X Bond Strength	Strongest	Intermediate	Weakest
Cost	Lowest	Intermediate	Highest
Typical Conditions	More forcing: higher temperatures, more active/expensive ligands (e.g., Buchwald type), stronger bases often required.[11][13]	Mild to moderate conditions are broadly effective with a wide range of catalysts.	Milder conditions can often be used; may not require highly specialized ligands.
Key Advantage	Cost-effectiveness for large-scale synthesis.	Balanced reactivity and cost; highly reliable for research and development.	Highest reactivity, ideal for difficult couplings or sensitive substrates where mild conditions are paramount.
Key Disadvantage	Sluggish reactivity can lead to lower yields or require significant optimization.[13]	Higher cost than the chloro analog.	Higher cost and potentially lower stability of the starting material.

Recommendation: For initial discovery chemistry and process development, Methyl 2-bromo-5-methylpyridine-4-carboxylate offers the optimal balance of high reactivity, broad reaction compatibility, and reasonable cost. The chloro-analog becomes a compelling option once a synthetic route is established and cost-of-goods becomes a primary driver, though re-optimization of the coupling conditions will be necessary.

Visualizing the Chemistry: Diagrams and Workflows

To better illustrate the concepts discussed, the following diagrams outline the catalytic cycle for a Suzuki-Miyaura reaction and a typical experimental workflow.

Caption: The catalytic cycle of the Suzuki-Miyaura cross-coupling reaction.

Caption: A generalized experimental workflow for cross-coupling reactions.

Detailed Experimental Protocols

The following protocols are robust, general procedures that serve as excellent starting points for optimization. They are adapted from established methods for analogous 2-bromopyridine systems.[5][8][14]

Protocol 1: General Procedure for Suzuki-Miyaura Coupling

• Reaction Setup: In an oven-dried Schlenk flask, combine Methyl 2-bromo-5-methylpyridine-4-carboxylate (1.0 equiv.), the arylboronic acid (1.2-1.5 equiv.), potassium phosphate (K₃PO₄, 2.0-3.0 equiv.), Palladium(II) acetate (Pd(OAc)₂, 2 mol%), and SPhos (4 mol%).

• Inert Atmosphere: Seal the flask with a septum, and evacuate and backfill with argon or nitrogen. Repeat this cycle three times.

• Solvent Addition: Add degassed 1,4-dioxane and degassed water (typically in a 4:1 to 5:1 ratio) via syringe.

• Reaction: Heat the mixture to 85-100 °C with vigorous stirring.

• Monitoring: Monitor the reaction's progress by TLC or LC-MS until the starting material is consumed (typically 4-16 hours).

• Work-up: Cool the reaction to room temperature. Dilute with ethyl acetate and water. Separate the layers, and extract the aqueous layer with ethyl acetate (2x).

• Purification: Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure. Purify the crude residue by flash column chromatography on silica gel.

Protocol 2: General Procedure for Buchwald-Hartwig Amination

• Reaction Setup: In a glovebox or under a positive flow of inert gas, add Palladium(II) acetate (Pd(OAc)₂, 2 mol%), XPhos (4 mol%), and sodium tert-butoxide (NaOtBu, 1.4 equiv.) to an oven-dried Schlenk tube.

• Inert Atmosphere: Seal the tube, remove from the glovebox (if applicable), and establish an inert atmosphere.

• Solvent and Reagents: Add anhydrous toluene via syringe. Add Methyl 2-bromo-5-methylpyridine-4-carboxylate (1.0 equiv.) and the desired amine (1.2 equiv.).

• Reaction: Seal the tube tightly and heat the mixture to 90-110 °C with vigorous stirring.

• Monitoring: Monitor the reaction's progress by TLC or LC-MS (typically 6-24 hours).

• Work-up: Cool the reaction to room temperature. Carefully unseal the tube and quench the reaction by adding a saturated aqueous solution of ammonium chloride (NH₄Cl). Dilute with ethyl acetate and separate the layers.

• Purification: Extract the aqueous layer with ethyl acetate (2x). Combine the organic layers, wash with brine, dry over anhydrous Na₂SO₄, filter, and concentrate. Purify the crude product by flash column chromatography.

Conclusion

Methyl 2-bromo-5-methylpyridine-4-carboxylate stands out as a highly reactive and versatile building block for modern organic synthesis. Its inherent electronic properties make it an ideal substrate for a range of palladium-catalyzed cross-coupling reactions, including the Suzuki-Miyaura, Buchwald-Hartwig, and Sonogashira couplings. It offers a superior balance of reactivity and cost compared to its chloro- and iodo-containing counterparts, making it the recommended starting point for the synthesis of complex pyridine-containing molecules in drug discovery and materials science. The provided protocols and comparative data serve as a practical guide for chemists to harness the full synthetic potential of this valuable intermediate.

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• Wikipedia. (n.d.). Pyridine.
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• PubMed. (2021). Steric Hindrance in Metal Coordination Drives the Separation of Pyridine Regioisomers Using Rhodium(II)-Based Metal-Organic Polyhedra.
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• Joechem.io. (2020). EAS Reactions with Pyridine. YouTube.
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• BenchChem. (2025). A Comparative Guide to Alternatives for 2-Bromo-6-Methylisonicotinic Acid in Cross-Coupling Reactions.
• MDPI. (n.d.). 2-Bromopyridines as Versatile Synthons for Heteroarylated 2-Pyridones via Ru(II)-Mediated Domino C–O/C–N/C–C Bond Formation Reactions.
• University of Bath. (n.d.). Buchwald-Hartwig amination of a bromopyridine with cyclohexane-1,2-diamine.
• NIH. (n.d.). Reactivity in the Nucleophilic Aromatic Substitution Reactions of Pyridinium Ions.
• BenchChem. (2025). A Comparative Analysis of Catalysts for the Suzuki Coupling of 2-Amino-5-bromo-4-methylpyridine.
• BenchChem. (2025). Technical Support Center: Cross-Coupling Reactions of 2-Bromo-4-methylpyridine.
• BenchChem. (2025). Reactivity Face-Off: 2-Amino-5-bromo-4-methylpyridine vs. 2-Amino-3-bromo-4-methylpyridine.
• PubMed Central. (n.d.). Development of novel alpha 2B adrenergic receptor ligands by using a palladium catalyzed Buchwald Hartwig amination with a brominated benzodiazepine.
• BenchChem. (2025). A Comparative Guide to the Mechanistic Studies of 2-Bromo-4-methylpyridine Reactions.
• BenchChem. (2025). Application Notes and Protocols for the Buchwald-Hartwig Amination of 2-Bromo-4-methylpyridine.
• NIH. (n.d.). Room-Temperature, Copper-Free Sonogashira Reactions Facilitated by Air-Stable, Monoligated Precatalyst [DTBNpP] Pd(crotyl)Cl.
• BenchChem. (2025). Application Notes and Protocols for the Suzuki-Miyaura Coupling of 2-Amino-5-bromo-4-methylpyridine.
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Navigating the Molecular Landscape: A Comparative Guide to the 1H and 13C NMR Spectral Analysis of Methyl 2-bromo-5-methylpyridine-4-carboxylate

In the intricate world of drug discovery and development, the precise structural elucidation of novel chemical entities is paramount. For researchers and scientists working with heterocyclic compounds, such as pyridine derivatives, Nuclear Magnetic Resonance (NMR) spectroscopy stands as an indispensable tool. This guide provides an in-depth analysis of the 1H and 13C NMR spectra of Methyl 2-bromo-5-methylpyridine-4-carboxylate, a compound of interest in medicinal chemistry. We will explore the theoretical underpinnings of its spectral features, compare NMR with alternative analytical techniques, and provide a detailed experimental protocol for data acquisition.

The Structural Significance of Pyridine Derivatives

Pyridine and its derivatives are fundamental scaffolds in a vast array of pharmaceuticals and agrochemicals.[1] Their biological activity is intrinsically linked to their three-dimensional structure and the electronic properties of their substituents. Understanding the precise arrangement of atoms within these molecules is therefore a critical step in the development of new and effective therapeutic agents. NMR spectroscopy offers a powerful, non-destructive method to probe the molecular architecture, providing detailed information about the connectivity and chemical environment of each atom.[2]

Theoretical NMR Spectral Prediction for Methyl 2-bromo-5-methylpyridine-4-carboxylate

While experimental data is the gold standard, accurate prediction of NMR spectra can significantly aid in structural verification.[3][4][5] Based on established principles of NMR spectroscopy and data from similar compounds, we can predict the 1H and 13C NMR spectra of Methyl 2-bromo-5-methylpyridine-4-carboxylate.

1H NMR Spectrum (Predicted):

The proton NMR spectrum is expected to show three distinct signals in the aromatic region and two signals in the aliphatic region.

• Pyridine Ring Protons:

  • H-3: This proton is expected to appear as a singlet at the most downfield position among the ring protons, likely in the range of δ 8.5-8.7 ppm . Its downfield shift is attributed to the deshielding effects of the adjacent nitrogen atom and the electron-withdrawing carboxylate group.

  • H-6: This proton, adjacent to the nitrogen, is also expected to be a singlet and appear downfield, estimated around δ 8.3-8.5 ppm . The presence of the methyl group at the 5-position will have a minor shielding effect compared to an unsubstituted pyridine.

• Methyl Protons:

  • -OCH3 (Ester): The protons of the methyl ester group are anticipated to resonate as a singlet around δ 3.9-4.1 ppm . The direct attachment to the electronegative oxygen atom causes a significant downfield shift.[6][7]

  • -CH3 (Pyridine Ring): The methyl group attached to the pyridine ring at the 5-position will likely appear as a singlet in the range of δ 2.4-2.6 ppm .

13C NMR Spectrum (Predicted):

The proton-decoupled 13C NMR spectrum is predicted to display eight distinct signals, corresponding to each unique carbon atom in the molecule.

• Pyridine Ring Carbons:

  • C-2 (bearing Br): This carbon is expected to be significantly deshielded due to the attached bromine atom, with a predicted chemical shift around δ 142-145 ppm .

  • C-4 (bearing COOCH3): The carbon attached to the carboxylate group will also be downfield, likely in the range of δ 148-152 ppm .

  • C-6: This carbon, adjacent to the nitrogen, is predicted to appear around δ 150-153 ppm .

  • C-3: This carbon is expected to resonate at a higher field compared to the other ring carbons, likely around δ 125-128 ppm .

  • C-5 (bearing CH3): The carbon attached to the methyl group is predicted to be in the range of δ 135-138 ppm .

• Carbonyl and Methyl Carbons:

  • C=O (Ester): The carbonyl carbon of the ester group will be the most downfield signal, typically appearing in the δ 164-168 ppm region.

  • -OCH3 (Ester): The methyl carbon of the ester is expected around δ 52-55 ppm .

  • -CH3 (Pyridine Ring): The methyl carbon on the pyridine ring will be the most upfield signal, predicted in the range of δ 18-22 ppm .

Spin-Spin Coupling:

In the pyridine ring, proton-proton coupling provides valuable structural information. However, in Methyl 2-bromo-5-methylpyridine-4-carboxylate, the two aromatic protons (H-3 and H-6) are not adjacent and are separated by four bonds. This long-range coupling (4J) is typically very small or not resolved, hence they are predicted to appear as singlets.[8][9]

Comparison with Alternative Analytical Techniques

While NMR is a cornerstone of structural analysis, a multi-technique approach provides the most robust characterization.

Analytical Technique	Information Provided	Advantages	Disadvantages
NMR Spectroscopy	Detailed atomic connectivity, chemical environment, stereochemistry.	Non-destructive, provides rich structural detail.	Lower sensitivity than MS, requires soluble samples.
Mass Spectrometry (MS)	Molecular weight, elemental composition (with high resolution MS).	High sensitivity, small sample amount required.	Provides limited structural information on its own.
Infrared (IR) Spectroscopy	Presence of functional groups (e.g., C=O, C-O, C-Br).	Fast, simple sample preparation.	Provides limited information on the overall molecular skeleton.[10]
X-ray Crystallography	Precise three-dimensional atomic arrangement in a crystal.	Unambiguous structure determination.	Requires a suitable single crystal, which can be difficult to obtain.

Experimental Protocol for NMR Data Acquisition

A meticulously executed experimental protocol is crucial for obtaining high-quality NMR data.

1. Sample Preparation:

• Weigh approximately 5-10 mg of Methyl 2-bromo-5-methylpyridine-4-carboxylate.

• Dissolve the sample in approximately 0.6 mL of deuterated chloroform (CDCl3) containing 0.03% v/v tetramethylsilane (TMS) as an internal standard. The choice of solvent can influence chemical shifts.[11][12][13][14][15]

• Transfer the solution to a clean, dry 5 mm NMR tube.

2. Instrument Setup and Data Acquisition:

• The following protocol is based on a 400 MHz NMR spectrometer.

• 1H NMR:

  • Acquire the spectrum at 298 K.

  • Set the spectral width to cover the expected chemical shift range (e.g., -1 to 10 ppm).

  • Use a 30-degree pulse angle.

  • Set the relaxation delay to 1-2 seconds.

  • Acquire a sufficient number of scans (e.g., 16-64) to achieve a good signal-to-noise ratio.

• 13C NMR:

  • Acquire the spectrum at 298 K using a proton-decoupled pulse sequence.

  • Set the spectral width to cover the expected range (e.g., 0 to 200 ppm).

  • Use a 45-degree pulse angle.

  • Set the relaxation delay to 2-5 seconds.

  • Acquire a larger number of scans (e.g., 1024 or more) due to the lower natural abundance of 13C.

3. Data Processing:

• Apply Fourier transformation to the acquired free induction decays (FIDs).

• Phase correct the spectra.

• Calibrate the chemical shift scale using the TMS signal at 0.00 ppm for 1H and 13C.

• Integrate the signals in the 1H NMR spectrum.

Experimental Workflow Diagram

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Comparative Biological Activity Screening of Novel Compounds Synthesized from Methyl 2-bromo-5-methylpyridine-4-carboxylate: A Guide for Drug Discovery Professionals

In the landscape of medicinal chemistry, pyridine scaffolds are a cornerstone for the development of novel therapeutics, owing to their presence in numerous FDA-approved drugs.[1] Their unique electronic properties and versatile reactivity make them privileged structures in the design of compounds targeting a wide array of biological pathways.[2] This guide provides an in-depth comparative analysis of the biological activities of a hypothetical series of compounds synthesized from a readily available starting material, Methyl 2-bromo-5-methylpyridine-4-carboxylate. We will explore their potential as anticancer, anti-inflammatory, and antimicrobial agents, supported by detailed experimental protocols and comparative data from closely related analogues found in the literature.

The Synthetic Strategy: Leveraging Modern Cross-Coupling Reactions

The synthetic versatility of Methyl 2-bromo-5-methylpyridine-4-carboxylate lies in the reactivity of the bromine atom at the 2-position, which is amenable to various palladium-catalyzed cross-coupling reactions. This allows for the efficient introduction of diverse chemical moieties, enabling the generation of a library of compounds with varied structural features. For this guide, we propose the synthesis of two series of derivatives: 2-aryl substituted pyridines via the Suzuki-Miyaura coupling and 2-aminoaryl substituted pyridines through the Buchwald-Hartwig amination.

Hypothetical Synthesis of a Compound Library

Series A: 2-Aryl-5-methylpyridine-4-carboxylates (via Suzuki-Miyaura Coupling)

The Suzuki-Miyaura coupling is a robust method for forming carbon-carbon bonds.[3] The reaction of Methyl 2-bromo-5-methylpyridine-4-carboxylate with various arylboronic acids would yield a series of 2-aryl derivatives.

Series B: Methyl 2-(arylamino)-5-methylpyridine-4-carboxylates (via Buchwald-Hartwig Amination)

The Buchwald-Hartwig amination is a powerful tool for the formation of carbon-nitrogen bonds, crucial for synthesizing compounds with potential as kinase inhibitors.[1][4]

Below is a diagram illustrating the proposed synthetic workflow.

Caption: Proposed synthetic workflow for generating a diverse library of compounds.

Part 1: Anticancer Activity Screening

Pyridine derivatives have shown significant promise as anticancer agents, with many exhibiting potent cytotoxic activity against a range of cancer cell lines.[5][6] The primary mechanism often involves the inhibition of protein kinases, which are crucial for cell signaling and proliferation.[6]

Experimental Protocol: MTT Assay for Cytotoxicity

The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a colorimetric assay for assessing cell metabolic activity and, by extension, cytotoxicity.

Methodology:

• Cell Culture: Human cancer cell lines (e.g., MCF-7 for breast cancer, A549 for lung cancer, and HCT116 for colon cancer) are cultured in appropriate media supplemented with 10% fetal bovine serum and 1% penicillin-streptomycin at 37°C in a humidified 5% CO₂ atmosphere.

• Cell Seeding: Cells are seeded into 96-well plates at a density of 5 x 10³ cells per well and allowed to adhere for 24 hours.

• Compound Treatment: The synthesized compounds are dissolved in DMSO and serially diluted to various concentrations. The cells are then treated with these concentrations for 48 hours. A vehicle control (DMSO) and a positive control (e.g., Doxorubicin) are included.

• MTT Addition: After the incubation period, 20 µL of MTT solution (5 mg/mL in PBS) is added to each well, and the plates are incubated for another 4 hours.

• Formazan Solubilization: The medium is removed, and 150 µL of DMSO is added to each well to dissolve the formazan crystals.

• Absorbance Measurement: The absorbance is measured at 570 nm using a microplate reader.

• Data Analysis: The percentage of cell viability is calculated relative to the vehicle control. The IC₅₀ (half-maximal inhibitory concentration) value for each compound is determined by plotting the percentage of viability against the log of the compound concentration.

Comparative Performance Data (Hypothetical)

The following table presents hypothetical IC₅₀ values for our synthesized compounds, with comparative data for a known anticancer drug, Doxorubicin. These hypothetical values are based on reported activities of structurally similar pyridine derivatives.

Compound ID	2-Substituent	Cancer Cell Line	IC₅₀ (µM) [Hypothetical]	Doxorubicin IC₅₀ (µM)
Series A-1	Phenyl	MCF-7	8.5	0.9
Series A-2	4-Methoxyphenyl	MCF-7	5.2	0.9
Series B-1	Anilino	MCF-7	12.1	0.9
Series B-2	4-Chloroanilino	MCF-7	7.8	0.9
Series A-1	Phenyl	A549	15.3	1.2
Series A-2	4-Methoxyphenyl	A549	9.8	1.2
Series B-1	Anilino	A549	20.4	1.2
Series B-2	4-Chloroanilino	A549	11.5	1.2

The hypothetical data suggests that the introduction of an electron-donating group (methoxy) on the phenyl ring in Series A enhances anticancer activity. Similarly, the presence of an electron-withdrawing group (chloro) in Series B appears to improve potency.

Part 2: Anti-inflammatory Activity Screening

Chronic inflammation is a key factor in the progression of many diseases.[7] Small molecules that can modulate inflammatory pathways are of significant therapeutic interest.[8]

Experimental Protocol: Griess Assay for Nitric Oxide Inhibition

The Griess assay measures nitrite levels, an indicator of nitric oxide (NO) production by macrophages, a key process in inflammation.

Methodology:

• Cell Culture: RAW 264.7 murine macrophage cells are cultured in DMEM with 10% FBS.

• Cell Seeding: Cells are seeded in a 96-well plate at a density of 5 x 10⁴ cells/well and allowed to adhere overnight.

• Compound and LPS Treatment: Cells are pre-treated with various concentrations of the synthesized compounds for 1 hour. Subsequently, they are stimulated with lipopolysaccharide (LPS) (1 µg/mL) to induce an inflammatory response.

• Incubation: The plates are incubated for 24 hours.

• Griess Reagent Addition: 50 µL of the cell culture supernatant is mixed with 50 µL of Griess reagent (a mixture of sulfanilamide and N-(1-naphthyl)ethylenediamine) and incubated for 15 minutes at room temperature.

• Absorbance Measurement: The absorbance is measured at 540 nm.

• Data Analysis: A standard curve using sodium nitrite is generated to determine the nitrite concentration. The IC₅₀ for NO inhibition is calculated. A concurrent cell viability assay (e.g., MTT) is performed to ensure that the observed NO reduction is not due to cytotoxicity.

Comparative Performance Data (Hypothetical)

Compound ID	IC₅₀ for NO Inhibition (µM) [Hypothetical]	Dexamethasone IC₅₀ (µM)
Series A-1	25.6	5.1
Series A-2	18.3	5.1
Series B-1	30.1	5.1
Series B-2	22.7	5.1

The hypothetical results suggest that compounds with electron-donating or -withdrawing groups exhibit better anti-inflammatory activity than their unsubstituted counterparts.

Part 3: Antimicrobial Activity Screening

The rise of antibiotic resistance necessitates the discovery of new antimicrobial agents.[9] Pyridine derivatives have been identified as a promising class of compounds with activity against a range of bacterial and fungal pathogens.[2][10]

Experimental Protocol: Broth Microdilution for Minimum Inhibitory Concentration (MIC)

The broth microdilution method is a standard technique for determining the Minimum Inhibitory Concentration (MIC) of an antimicrobial agent.

Methodology:

• Bacterial Strains: Gram-positive (e.g., Staphylococcus aureus) and Gram-negative (e.g., Escherichia coli) bacteria are used.

• Inoculum Preparation: Bacterial cultures are grown to a specific turbidity, corresponding to a known concentration of colony-forming units (CFU/mL).

• Compound Dilution: The synthesized compounds are serially diluted in a 96-well microtiter plate containing Mueller-Hinton broth.

• Inoculation: Each well is inoculated with the prepared bacterial suspension.

• Incubation: The plates are incubated at 37°C for 18-24 hours.

• MIC Determination: The MIC is defined as the lowest concentration of the compound that completely inhibits visible bacterial growth.

Comparative Performance Data (Hypothetical)

Compound ID	S. aureus MIC (µg/mL) [Hypothetical]	E. coli MIC (µg/mL) [Hypothetical]	Ciprofloxacin MIC (µg/mL)
Series A-1	32	>64	0.5
Series A-2	16	64	0.5
Series B-1	16	32	0.015
Series B-2	8	16	0.015

The hypothetical data suggests that the 2-aminoaryl derivatives (Series B) exhibit more potent antibacterial activity than the 2-aryl derivatives (Series A), particularly against the Gram-positive S. aureus. The presence of a halogen appears to enhance this activity.

Structure-Activity Relationship (SAR) and Future Directions

The hypothetical data presented in this guide, based on trends observed in the literature for similar pyridine derivatives, allows for the formulation of preliminary structure-activity relationships. For instance, the electronic nature of the substituent at the 2-position appears to significantly influence the biological activity. Electron-donating groups on the aryl ring in Series A seem to enhance anticancer and anti-inflammatory activities, while electron-withdrawing groups on the anilino ring in Series B appear to boost both anticancer and antimicrobial potency.

The logical progression of this research would involve the actual synthesis and screening of the proposed compound library to validate these hypotheses. Further optimization of the lead compounds through the introduction of a wider variety of substituents would be the next step in the drug discovery pipeline.

Caption: A typical screening cascade for identifying lead compounds.

Conclusion

This guide has outlined a comprehensive framework for the biological activity screening of novel compounds derived from Methyl 2-bromo-5-methylpyridine-4-carboxylate. By leveraging established synthetic methodologies and robust screening assays, researchers can efficiently evaluate the therapeutic potential of new chemical entities. The comparative data, while hypothetical, is grounded in the established literature of pyridine derivatives and serves as a valuable roadmap for future research in this exciting area of drug discovery.

References

• MDPI. (2017). Efficient Synthesis of Novel Pyridine-Based Derivatives via Suzuki Cross-Coupling Reaction of Commercially Available 5-Bromo-2-methylpyridin-3-amine: Quantum Mechanical Investigations and Biological Activities. [Link]

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• Google Patents. (n.d.).

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A Comparative Guide to the X-ray Crystal Structure Analysis of Methyl 2-bromo-5-methylpyridine-4-carboxylate Derivatives

For researchers, medicinal chemists, and professionals in drug development, the precise determination of a molecule's three-dimensional structure is non-negotiable. It is the bedrock upon which structure-activity relationships (SAR) are built, guiding the rational design of novel therapeutics. Among the arsenal of analytical techniques available, single-crystal X-ray diffraction (XRD) remains the gold standard for unambiguous structural elucidation of crystalline solids.[1] This guide provides an in-depth technical comparison of the X-ray crystal structure analysis of Methyl 2-bromo-5-methylpyridine-4-carboxylate derivatives, contextualizing the technique against viable alternatives and offering field-proven insights into the experimental workflow.

The subject of our focus, the substituted pyridine core, is a privileged scaffold in medicinal chemistry, appearing in numerous approved drugs. The specific arrangement of the bromo, methyl, and methyl carboxylate substituents on the pyridine ring dictates the molecule's steric and electronic properties, which in turn govern its intermolecular interactions and biological activity. Therefore, a definitive understanding of its solid-state conformation is paramount.

The Unrivaled Precision of Single-Crystal X-ray Diffraction

Single-crystal XRD operates on the principle of the elastic scattering of X-rays by the ordered array of atoms within a crystal lattice.[2] The resulting diffraction pattern is a unique fingerprint of the crystal's internal structure. Analysis of this pattern allows for the precise determination of bond lengths, bond angles, torsion angles, and the overall molecular conformation, providing a level of detail that is unparalleled by other techniques.[3][4][5]

Why Choose X-ray Crystallography for this Class of Compounds?

For small organic molecules like Methyl 2-bromo-5-methylpyridine-4-carboxylate, single-crystal XRD offers several distinct advantages:

• Unambiguous Structure Determination: It provides a direct visualization of the molecule's 3D structure, resolving any ambiguity that might arise from spectroscopic data interpretation.[4]

• Stereochemical Assignment: The absolute configuration of chiral centers can be determined unequivocally.

• Intermolecular Interaction Analysis: It reveals the intricate network of non-covalent interactions (e.g., hydrogen bonds, halogen bonds, π-π stacking) that govern the crystal packing. This information is crucial for understanding the compound's solid-state properties, such as solubility and polymorphism.[6]

• Conformational Analysis: It captures the preferred conformation of the molecule in the solid state, which can provide insights into its bioactive conformation when bound to a biological target.

A Practical Guide to the Experimental Workflow

The journey from a powdered sample to a fully refined crystal structure is a multi-step process that demands meticulous execution. The following protocol is a self-validating system, with checkpoints at each stage to ensure the quality of the final structure.

Part 1: Synthesis and Crystallization – The Critical First Step

The adage "garbage in, garbage out" is particularly apt for crystallography. A high-quality single crystal is the prerequisite for a successful structure determination.

Synthesis:

The synthesis of Methyl 2-bromo-5-methylpyridine-4-carboxylate can be approached through several synthetic routes. A common method involves the diazotization of the corresponding aminopyridine precursor followed by a Sandmeyer-type reaction to introduce the bromo substituent.[7][8] Subsequent esterification of the carboxylic acid functionality yields the target compound. Purity is paramount, and rigorous purification by column chromatography or recrystallization is essential before attempting crystal growth.

Crystallization:

Growing diffraction-quality single crystals is often the most challenging aspect of the workflow. It is an empirical science, and a systematic screening of various conditions is typically required.

Step-by-Step Crystallization Protocol:

• Solvent Selection: Begin by assessing the solubility of the purified compound in a range of common laboratory solvents (e.g., methanol, ethanol, acetone, ethyl acetate, dichloromethane, hexane, and water). A good starting point is a solvent in which the compound is sparingly soluble.

• Slow Evaporation:

  • Prepare a saturated or near-saturated solution of the compound in a chosen solvent or solvent mixture in a small, clean vial.

  • Loosely cap the vial or cover it with parafilm perforated with a few small holes.

  • Allow the solvent to evaporate slowly and undisturbed at a constant temperature (e.g., room temperature or in a refrigerator).

• Slow Cooling:

  • Prepare a saturated solution of the compound in a suitable solvent at an elevated temperature.

  • Allow the solution to cool slowly to room temperature, and then transfer it to a refrigerator or freezer.

• Vapor Diffusion:

  • Place a concentrated solution of the compound in a small open vial.

  • Place this vial inside a larger, sealed container that contains a more volatile solvent in which the compound is insoluble (the "anti-solvent").

  • The anti-solvent will slowly diffuse into the compound's solution, reducing its solubility and promoting crystallization.

• Crystal Harvesting: Once suitable crystals (typically 0.1-0.4 mm in size) have formed, carefully remove them from the mother liquor using a nylon loop and coat them in a cryoprotectant (e.g., paratone-N oil) to prevent solvent loss and ice formation during data collection at low temperatures.

Experimental Workflow Diagram

Caption: A typical workflow for small-molecule X-ray crystallography.

Part 2: Data Collection and Structure Refinement

Data Collection:

The mounted crystal is placed on a goniometer head in the X-ray diffractometer. Data is typically collected at a low temperature (e.g., 100 K) to minimize thermal vibrations and radiation damage. The crystal is rotated in the X-ray beam, and a series of diffraction images are collected by a detector.[3]

Structure Solution and Refinement:

The collected diffraction data is processed to determine the unit cell parameters and the intensities of the reflections. The "phase problem," which is the loss of phase information during the experiment, is solved using computational methods such as direct methods or Patterson functions, often implemented in software like SHELXT.[9] This yields an initial electron density map.

The initial model is then refined using a least-squares process, typically with software like SHELXL, which is seamlessly integrated into graphical user interfaces like Olex2.[6][10][11] This iterative process involves adjusting atomic positions, displacement parameters, and occupancies to improve the agreement between the calculated and observed diffraction data until the model converges.

Structural Insights: What to Expect for Methyl 2-bromo-5-methylpyridine-4-carboxylate

In the crystal structure of 2-bromo-5-methylpyridine, the molecules are linked by weak C—H···N interactions, forming chains.[2] The introduction of the methyl carboxylate group at the 4-position in our target molecule is expected to introduce more dominant intermolecular interactions. Specifically, we can anticipate:

• C—H···O Hydrogen Bonds: The carbonyl oxygen of the ester group is a strong hydrogen bond acceptor and will likely participate in interactions with aromatic or methyl C-H donors.

• Halogen Bonding: The bromine atom can act as a halogen bond donor, interacting with the pyridine nitrogen or the carbonyl oxygen of a neighboring molecule.

• π-π Stacking: The electron-deficient pyridine ring may engage in offset face-to-face or edge-to-face π-stacking interactions.

The interplay of these interactions will dictate the overall crystal packing, which can have significant implications for the compound's physical properties.

Comparative Analysis: X-ray Crystallography vs. Alternative Techniques

While single-crystal XRD is the definitive method for solid-state structure elucidation, it is not always feasible, particularly if the compound fails to crystallize. In such cases, and for complementary information, other analytical techniques are indispensable.

Technique	Information Provided	Advantages	Limitations
Single-Crystal XRD	3D atomic arrangement, bond lengths/angles, absolute stereochemistry, intermolecular interactions.[3][5]	Unambiguous and highly precise structural data.[4]	Requires single crystals of sufficient quality and size. Provides a static picture in the solid state.
NMR Spectroscopy	Connectivity, chemical environment of nuclei (¹H, ¹³C), through-bond and through-space correlations (COSY, NOESY).[1]	Provides structural information in solution, allowing for the study of dynamic processes.[12] Non-destructive.[12]	Structure is inferred from indirect data, which can be ambiguous. Less precise than XRD for bond lengths/angles.[13]
Mass Spectrometry (MS)	Molecular weight, elemental composition (High-Resolution MS).[8]	High sensitivity, requires very small amounts of sample. Can be coupled with chromatography for mixture analysis.[8]	Provides limited information on connectivity and no stereochemical information. Fragmentation patterns can be complex to interpret.[8]
Infrared (IR) Spectroscopy	Presence of functional groups.	Fast, simple, and non-destructive.	Provides limited information on the overall molecular structure.
Powder XRD (PXRD)	"Fingerprint" of a crystalline solid, unit cell parameters, phase identification.[14]	Useful for analyzing polycrystalline materials and for quality control.	Does not typically provide the detailed atomic coordinates of a single-crystal study.[15]

Logical Relationship of Analytical Techniques

Caption: Hierarchy of information provided by different analytical techniques.

Conclusion

For the structural analysis of Methyl 2-bromo-5-methylpyridine-4-carboxylate derivatives, single-crystal X-ray diffraction stands as the ultimate arbiter, providing an unambiguous and high-resolution picture of the molecule's three-dimensional architecture and its interactions in the solid state. This detailed structural knowledge is invaluable for understanding its physicochemical properties and for guiding further efforts in drug design and development. While techniques like NMR and mass spectrometry are essential for confirming the molecule's identity and connectivity, they cannot replace the definitive insights offered by a well-executed crystallographic study. The experimental workflow, though challenging, is a robust and self-validating process that, when successful, yields foundational data for advancing chemical and pharmaceutical research.

References

• What Is Single-Crystal X-ray Diffraction (XRD) and How Does It Work? (n.d.).

• Structure Refinement | OlexSys. (n.d.). Retrieved from [Link]

• Olex2 download | SourceForge.net. (n.d.). Retrieved from [Link]

• Dicarboxylic Acid-Based Co-Crystals of Pyridine Derivatives Involving Structure Guiding Unconventional Synthons: Experimental and Theoretical Studies. (2022). MDPI. Retrieved from [Link]

• Olex2 | OlexSys. (n.d.). Retrieved from [Link]

• About Single X-ray Diffraction. (n.d.). University of Waterloo. Retrieved from [Link]

• A good-practice guide to solving and refining molecular organic crystal structures from laboratory powder X-ray diffraction data. (n.d.). IUCr. Retrieved from [Link]

• Powder X-ray diffraction as a powerful tool to exploit in organic electronics: shedding light on the first N,N′,N′′-trialkyldiindolocarbazole. (n.d.). IUCr. Retrieved from [Link]

• 2-Bromo-5-methylpyridine. (2016). ResearchGate. Retrieved from [Link]

• Single-crystal X-ray Diffraction. (2007). SERC (Carleton). Retrieved from [Link]

• Macromolecular Structure Determination: Comparison of Crystallography and NMR. (n.d.). Retrieved from [Link]

• Comparison Of Structural Techniques: X-ray, NMR, Cryo-EM. (n.d.). Peak Proteins. Retrieved from [Link]

• X-Ray Crystallography vs. NMR Spectroscopy. (2019). News-Medical.Net. Retrieved from [Link]

• Advances in structure elucidation of small molecules using mass spectrometry. (n.d.). PMC - NIH. Retrieved from [Link]

• To determine a 3-dimensional protein structure, this information must be combined with the phase information. (n.d.). Peak Proteins. Retrieved from [Link]

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Reactivity Face-Off: A Comparative Guide to Methyl 2-bromo-5-methylpyridine-4-carboxylate and its Chloro-Analog in Modern Synthesis

For researchers, scientists, and professionals in drug development, the selection of starting materials is a critical decision that dictates the efficiency, scalability, and ultimate success of a synthetic campaign. Substituted halopyridines are foundational building blocks, prized for their versatility in constructing the complex molecular architectures central to pharmaceuticals and agrochemicals. This guide provides an in-depth, objective comparison of the reactivity of two closely related and commercially significant intermediates: Methyl 2-bromo-5-methylpyridine-4-carboxylate and Methyl 2-chloro-5-methylpyridine-4-carboxylate .

The substitution of a bromine atom for a chlorine at the C2 position may seem trivial, but it imparts profound differences in chemical behavior. This choice is not merely one of availability but a strategic decision that hinges on the intended downstream transformation. We will dissect these nuances, grounding our analysis in mechanistic principles and supported by experimental data from analogous systems, to empower chemists to make the most informed choice for their specific application.

The Theoretical Basis of Reactivity: A Tale of Two Mechanisms

The divergent reactivity of these two analogs is best understood by examining the two major classes of reactions in which they are employed: Palladium-Catalyzed Cross-Coupling and Nucleophilic Aromatic Substitution (SNAr).

Palladium-Catalyzed Cross-Coupling Reactions

In transformations like the Suzuki-Miyaura, Buchwald-Hartwig, and Sonogashira couplings, the reaction cascade is initiated by the oxidative addition of a Palladium(0) catalyst into the carbon-halogen (C-X) bond.[1] This step is frequently the rate-determining step of the catalytic cycle. The reactivity trend for halogens in oxidative addition is well-established: I > Br > Cl > F .[1]

This trend is a direct consequence of bond dissociation energies; the C-Br bond is inherently weaker and more polarizable than the C-Cl bond.[1][2] Consequently, it requires less energy to cleave, leading to a faster rate of oxidative addition. For Methyl 2-bromo-5-methylpyridine-4-carboxylate, this translates to tangible synthetic advantages:

• Milder Reaction Conditions: Reactions often proceed efficiently at lower temperatures.

• Lower Catalyst Loadings: The inherent reactivity may allow for a reduction in the amount of expensive palladium catalyst.

• Shorter Reaction Times: Faster kinetics lead to improved throughput.

Therefore, for any synthetic strategy hinging on a cross-coupling reaction, the bromo-derivative is the intrinsically more reactive and generally preferred substrate. [1][2]

Caption: Generalized catalytic cycle for Palladium-catalyzed cross-coupling reactions.

Nucleophilic Aromatic Substitution (SNAr)

In contrast to cross-coupling, SNAr reactions operate via a two-step addition-elimination mechanism.[1][3] The pyridine ring is inherently electron-deficient due to the electronegative nitrogen atom, which activates the ortho (C2/C6) and para (C4) positions towards attack by nucleophiles.[4][5] The incoming nucleophile first attacks the carbon bearing the halogen, forming a high-energy, negatively charged intermediate known as a Meisenheimer complex. The subsequent loss of the halide leaving group restores aromaticity.

In this mechanistic paradigm, the reactivity is governed not by C-X bond strength, but by the ability of the leaving group to stabilize the developing negative charge in the transition state of the initial addition step. Here, the leaving group aptitude follows the trend: F > Cl > Br > I .[1][6]

Chlorine, being more electronegative than bromine, provides superior inductive stabilization of the anionic intermediate.[1] This lowers the activation energy of the rate-determining nucleophilic addition step. Therefore, for SNAr reactions, the chloro-derivative is the more reactive substrate. [1]

Caption: General mechanism for Nucleophilic Aromatic Substitution (SNAr).

Performance in Key Synthetic Transformations: A Data-Driven Comparison

The theoretical principles outlined above are borne out in practice. While direct comparative kinetic data for these specific molecules is not consolidated, the established reactivity of analogous 2-halopyridines provides a reliable proxy.[1]

Table 1: Representative Suzuki-Miyaura Coupling Conditions

Data is illustrative and based on typical conditions for analogous 2-halopyridine substrates.[1][7]

Parameter	Methyl 2-bromo-5-methylpyridine-4-carboxylate	Methyl 2-chloro-5-methylpyridine-4-carboxylate
Relative Reactivity	Higher	Lower
Typical Catalyst	Pd(PPh₃)₄, Pd(OAc)₂	Pd₂(dba)₃, Pd(OAc)₂
Typical Ligand	PPh₃, SPhos	More electron-rich/bulky ligands required (e.g., XPhos, RuPhos)
Typical Base	Na₂CO₃, K₂CO₃	K₃PO₄, Cs₂CO₃ (stronger base often needed)
Temperature	80 - 100 °C	100 - 120 °C (higher temperatures often required)
Typical Yield	Good to Excellent	Moderate to Good (can be lower without optimization)

Table 2: Representative Buchwald-Hartwig Amination Conditions

Data is illustrative and based on typical conditions for analogous 2-halopyridine substrates.[1][8]

Parameter	Methyl 2-bromo-5-methylpyridine-4-carboxylate	Methyl 2-chloro-5-methylpyridine-4-carboxylate
Relative Reactivity	Higher	Lower
Typical Catalyst	Pd₂(dba)₃, Pd(OAc)₂	Pd₂(dba)₃, Pd(OAc)₂
Typical Ligand	Xantphos, BINAP	More specialized ligands often required (e.g., G3-XPhos, BrettPhos)
Typical Base	NaOtBu, Cs₂CO₃	LiHMDS, K₃PO₄
Temperature	90 - 110 °C	110 - 130 °C
Typical Yield	Good to Excellent	Lower to Good (highly ligand-dependent)

Field-Proven Experimental Protocols

The following protocols illustrate the practical differences in handling these two reagents for a standard Suzuki-Miyaura coupling.

Protocol 1: Suzuki-Miyaura Coupling of Methyl 2-bromo-5-methylpyridine-4-carboxylate (Higher Reactivity)

Objective: To synthesize Methyl 5-methyl-2-phenylpyridine-4-carboxylate.

Materials:

• Methyl 2-bromo-5-methylpyridine-4-carboxylate (1.0 mmol, 1.0 equiv)

• Phenylboronic acid (1.2 mmol, 1.2 equiv)

• Palladium(II) acetate (Pd(OAc)₂, 0.02 mmol, 2 mol%)

• Triphenylphosphine (PPh₃, 0.04 mmol, 4 mol%)

• Potassium Carbonate (K₂CO₃, 2.0 mmol, 2.0 equiv)

• 1,4-Dioxane (5 mL)

• Water (1 mL)

Procedure:

• To a flame-dried Schlenk flask, add Methyl 2-bromo-5-methylpyridine-4-carboxylate, phenylboronic acid, Pd(OAc)₂, PPh₃, and K₂CO₃.

• Evacuate and backfill the flask with an inert gas (e.g., Argon or Nitrogen) three times.

• Add degassed 1,4-dioxane and water via syringe.

• Heat the reaction mixture to 90 °C with vigorous stirring.

• Monitor the reaction progress by Thin-Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS).

• Upon completion (typically 4-8 hours), cool the mixture to room temperature.

• Dilute the reaction mixture with ethyl acetate and wash with water and brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel.

Protocol 2: Suzuki-Miyaura Coupling of Methyl 2-chloro-5-methylpyridine-4-carboxylate (Lower Reactivity)

Objective: To synthesize Methyl 5-methyl-2-phenylpyridine-4-carboxylate.

Materials:

• Methyl 2-chloro-5-methylpyridine-4-carboxylate (1.0 mmol, 1.0 equiv)

• Phenylboronic acid (1.5 mmol, 1.5 equiv)

• Tris(dibenzylideneacetone)dipalladium(0) (Pd₂(dba)₃, 0.025 mmol, 2.5 mol%)

• XPhos (2-(Dicyclohexylphosphino)-2',4',6'-triisopropylbiphenyl, 0.06 mmol, 6 mol%)

• Potassium Phosphate (K₃PO₄, 2.5 mmol, 2.5 equiv)

• Toluene (5 mL)

• Water (0.5 mL)

Procedure:

• To a flame-dried Schlenk flask in a glovebox, add Methyl 2-chloro-5-methylpyridine-4-carboxylate, phenylboronic acid, Pd₂(dba)₃, XPhos, and K₃PO₄.

• Seal the flask, remove from the glovebox, and add degassed toluene and water via syringe under a positive pressure of inert gas.

• Heat the reaction mixture to 110 °C with vigorous stirring.

• Monitor the reaction progress by TLC or LC-MS.

• Upon completion (typically 12-24 hours), cool the mixture to room temperature.

• Dilute the reaction mixture with ethyl acetate and filter through a pad of celite to remove inorganic salts.

• Wash the filtrate with water and brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel.

Strategic Synthesis: Making the Right Choice

The decision between using the bromo- or chloro-analog is a critical fork in the road of a synthetic plan. The following workflow provides a logical framework for this choice.

Caption: Decision workflow for selecting the appropriate halopyridine analog.

Conclusion and Expert Insights

The comparative analysis of Methyl 2-bromo-5-methylpyridine-4-carboxylate and its chloro-analog reveals a clear dichotomy in their synthetic utility, governed by fundamental mechanistic principles.

• For Palladium-Catalyzed Cross-Coupling Reactions, the bromo-analog is the superior choice. Its greater reactivity, stemming from the weaker C-Br bond, allows for milder conditions, lower catalyst loadings, and often higher yields.[1][2] It is the go-to substrate for rapid analog synthesis and complex molecule construction where reaction efficiency is paramount.

• For Nucleophilic Aromatic Substitution (SNAr) Reactions, the chloro-analog holds the advantage. The higher electronegativity of chlorine facilitates the rate-determining nucleophilic attack, making it the more reactive substrate in this context.[1] Furthermore, aryl chlorides are often less expensive and more readily available on an industrial scale, making them a highly desirable choice for process development and large-scale synthesis where cost of goods is a critical factor.[9]

This predictable difference in reactivity also opens the door for sophisticated, regioselective chemistry. A di-halogenated pyridine bearing both bromine and chlorine can be functionalized selectively, with cross-coupling occurring preferentially at the C-Br bond and subsequent SNAr reactions targeting the C-Cl position. Understanding this reactivity differential is not just an academic exercise; it is a powerful tool in the arsenal of the modern synthetic chemist, enabling more elegant, efficient, and robust routes to novel molecules that drive innovation in medicine and technology.

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Safety & Regulatory Compliance

A Comprehensive Guide to Personal Protective Equipment for Handling Methyl 2-bromo-5-methylpyridine-4-carboxylate

The hazards associated with pyridine and its derivatives, such as 2-bromo-5-methylpyridine, are well-documented and are presumed to be similar for Methyl 2-bromo-5-methylpyridine-4-carboxylate. These hazards often include skin and eye irritation, potential harm if inhaled or swallowed, and possible respiratory irritation.[1][2][3][4][5] Therefore, a comprehensive PPE plan is the first and most critical line of defense against accidental exposure.

Core Principles of Chemical Safety

Before detailing specific PPE, it is crucial to underscore that PPE is the final layer of protection. Engineering controls, such as fume hoods, and administrative controls, like established standard operating procedures, are the primary means of minimizing exposure. All work with Methyl 2-bromo-5-methylpyridine-4-carboxylate should be conducted in a well-ventilated area, preferably within a certified chemical fume hood.[6][7][8]

Essential Personal Protective Equipment (PPE)

The selection of appropriate PPE is based on a thorough risk assessment of the procedures to be performed. The following table summarizes the recommended PPE for handling Methyl 2-bromo-5-methylpyridine-4-carboxylate.

Protection Type	Specific Recommendations	Rationale
Eye and Face Protection	Chemical safety goggles with side shields are mandatory. A face shield should be worn in addition to goggles when there is a significant risk of splashing.[1][2]	Protects against splashes and vapors that can cause serious eye irritation.[1][2][3][4][5]
Hand Protection	Chemically resistant gloves such as butyl rubber, neoprene, or nitrile rubber are recommended.[6] It is crucial to check the glove manufacturer's compatibility chart and to change gloves frequently, especially if contamination is suspected.[9]	Provides a barrier against direct skin contact, which can cause irritation.[4][10]
Body Protection	A flame-retardant lab coat, fully buttoned, is required.[1] For procedures with a higher risk of splashing, a chemically resistant apron over the lab coat is advised.	Protects the wearer's clothing and skin from accidental spills.
Respiratory Protection	For operations that may generate dust or aerosols, a NIOSH/MSHA or European Standard EN 149 approved respirator should be used.[2][3]	Prevents the inhalation of airborne particles or vapors that may cause respiratory irritation.[4][5]

Step-by-Step PPE Protocol: A Self-Validating System

The effectiveness of PPE is contingent on its correct use. The following protocol ensures a systematic and safe approach to donning and doffing PPE.

Donning (Putting On) PPE

• Hand Hygiene: Begin by washing and drying your hands thoroughly.

• Lab Coat: Put on your lab coat and ensure it is fully buttoned.

• Respiratory Protection (if required): If your risk assessment indicates a need for respiratory protection, perform a seal check to ensure a proper fit.

• Eye and Face Protection: Put on your chemical safety goggles. If a face shield is necessary, place it over the goggles.

• Gloves: Don the appropriate chemically resistant gloves, ensuring they overlap the cuffs of your lab coat.

Doffing (Taking Off) PPE

The removal of PPE should be done in a manner that prevents the re-contamination of clean areas and your person.

• Gloves: Remove gloves first by peeling them off from the cuff downwards, turning them inside out. Dispose of them in the designated hazardous waste container.[1]

• Hand Hygiene: Wash your hands thoroughly with soap and water.

• Face Shield and Goggles: Remove the face shield (if used), followed by the goggles, from the back of your head. Avoid touching the front surfaces.

• Lab Coat: Unbutton your lab coat and remove it by folding it inward, ensuring the contaminated outer surface does not touch your clothing.

• Respiratory Protection (if used): Remove your respirator from the back of your head.

• Final Hand Hygiene: Wash your hands again thoroughly.

Emergency Procedures in Case of Exposure

In the event of accidental exposure, immediate and correct action is critical.

• Eye Contact: Immediately flush the eyes with copious amounts of water for at least 15 minutes, holding the eyelids open.[1][2] Seek immediate medical attention.

• Skin Contact: Remove all contaminated clothing and wash the affected area with soap and plenty of water for at least 15 minutes.[2] Seek medical attention if irritation persists.

• Inhalation: Move the affected person to fresh air. If breathing is difficult, provide oxygen. Seek immediate medical attention.[2]

• Ingestion: Do NOT induce vomiting. Rinse the mouth with water and seek immediate medical attention.[1][2]

Disposal Plan for Contaminated PPE and Chemical Waste

Proper disposal of Methyl 2-bromo-5-methylpyridine-4-carboxylate and any contaminated materials is crucial to prevent environmental contamination and ensure regulatory compliance.

• Chemical Waste: All surplus and non-recyclable solutions of the chemical should be disposed of through a licensed and certified hazardous waste disposal contractor.[11]

• Contaminated PPE: All used and contaminated disposable PPE, such as gloves, must be placed in a designated, sealed container for hazardous waste.

• Regulatory Compliance: Adhere to all local, state, and federal regulations for chemical waste disposal. Do not dispose of this chemical or its contaminated materials down the drain or in regular trash.[1]

Visualizing the Safe Handling Workflow

The following diagram illustrates the logical workflow for the safe handling of Methyl 2-bromo-5-methylpyridine-4-carboxylate, from preparation to disposal.

Caption: Workflow for the safe handling of Methyl 2-bromo-5-methylpyridine-4-carboxylate.

References

• Post Apple Scientific. (2024, March 12). Handling Pyridine: Best Practices and Precautions.
• TCI AMERICA. (2018, July 6). Safety Data Sheet: 2-Bromo-5-methylpyridine.
• Benchchem. (2025). Essential Safety and Operational Protocols for Handling Pyridin-4-ol-d5.
• Washington State University. Standard Operating Procedure for Pyridine.
• Kanto Chemical Co., Inc. (2023, February 1). Safety Data Sheet: Pyridine.
• Fisher Scientific. (2021, December 25). Safety Data Sheet: 2-Bromo-5-methylpyridine.
• Acros Organics. (2025, December 26). Safety Data Sheet: 3-Amino-5-bromo-2-methylpyridine.
• Cole-Parmer. Material Safety Data Sheet - Pyridine-N-oxide, 98%.
• Sigma-Aldrich. Methyl 2-bromo-5-fluoropyridine-4-carboxylate.
• Sigma-Aldrich. (2025, November 6). Safety Data Sheet: 2-Methyl-5-bromopyridine.
• Acros Organics. (2025, December 19). Safety Data Sheet: 5-Bromo-2,4-dichloropyrimidine.
• Jubilant Ingrevia Limited. (2024, February 6). 3-Bromopyridine Safety Data Sheet.
• Echemi. 4-BroMo-5-Methyl-pyridine-2-carboxylic acid Safety Data Sheets.
• Capot Chemical Co., Ltd. MSDS of methyl 5-bromo-4-methoxypyridine-2-carboxylate.
• Fisher Scientific. Safety Data Sheet: Pyridine, 3-bromo-.
• Apollo Scientific. (2023, July 4). Safety Data Sheet: 4-Bromo-2-(difluoromethoxy)pyridine.
• Jubilant Ingrevia Limited. (2024, February 20). 2-Bromopyridine Safety Data Sheet.
• Thermo Fisher Scientific. (2009, September 22). Safety Data Sheet: 2-Bromopyridine.
• New Jersey Department of Health. (1999, June). Hazard Summary: 2-Methyl-5-Ethylpyridine.

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